1,3-Benzodioxole-5-propanol, 6-amino-

• CAS: 189813-95-4

Core Science & Biosynthesis

1,3-Benzodioxole-5-propanol 6-amino- chemical properties and structure

The following technical guide details the chemical properties, structural elucidation, and synthetic pathways for 6-amino-1,3-benzodioxole-5-propanol (systematically named 3-(6-amino-1,3-benzodioxol-5-yl)propan-1-ol ).

This compound is a critical bifunctional intermediate used primarily in the synthesis of 6,7-methylenedioxy-1,2,3,4-tetrahydroquinolines and related alkaloid scaffolds found in drug discovery programs targeting antiparasitic and neuroactive pathways.

Part 1: Structural Elucidation & Physicochemical Properties

Compound Identity

The molecule consists of a 1,3-benzodioxole core (methylenedioxybenzene) substituted at the 5- and 6-positions. The 1,5-relationship between the nucleophilic amino group and the terminal hydroxyl group on the propyl chain predisposes this molecule to intramolecular cyclization, making it a "masked" tetrahydroquinoline.

Property	Data
Systematic Name	3-(6-amino-1,3-benzodioxol-5-yl)propan-1-ol
Common Name	6-Amino-dihydrosafrole alcohol
Molecular Formula	C₁₀H₁₃NO₃
Molecular Weight	195.22 g/mol
Core Scaffold	1,3-Benzodioxole (Piperonyl)
Key Functional Groups	Primary Amine (Pos. 6), Primary Alcohol (Pos.[1][2][3][4] γ), Acetal (Pos. 2)
Predicted pKa (Amine)	~4.5 – 5.0 (Aniline derivative, lowered by ortho-alkyl/alkoxy effects)
Predicted LogP	~1.2 (Amphiphilic)
CAS (Precursor)	7031-03-0 (Non-aminated alcohol)

Structural Analysis

The 1,3-benzodioxole ring is electron-rich due to the donating effects of the methylenedioxy group.

• Electronic Environment: The oxygen atoms at positions 1 and 3 strongly activate the benzene ring, directing electrophilic aromatic substitution (EAS) to positions 6 (ortho to the alkyl chain) and 5.

• Steric Constraints: In the target molecule, the amino group at C6 and the propyl chain at C5 are ortho to each other. This proximity is engineered to facilitate the formation of a six-membered nitrogen-containing ring (piperidine ring fused to benzene) upon activation of the alcohol.

Part 2: Synthetic Pathways & Methodologies[5][6]

The synthesis requires a strategy that installs the amino group regioselectively after the propyl chain is in place, or utilizes a directed ortho-lithiation strategy. The most robust industrial route involves the nitration-reduction sequence of the hydrocinnamyl alcohol derivative.

Synthesis Workflow (DOT Diagram)

Figure 1: Synthetic pathway from Safrole to the target amino-alcohol and subsequent cyclization.

Detailed Experimental Protocols

Step 1: Synthesis of 3-(1,3-Benzodioxol-5-yl)propan-1-ol

Rationale: Hydroboration is preferred over hydration to achieve anti-Markovnikov selectivity (terminal alcohol).

• Reagents: Safrole (5-allyl-1,3-benzodioxole), Borane-THF complex (1.0 M), 30% H₂O₂, 3M NaOH.

• Protocol:

  • Under N₂ atmosphere, cool Safrole (10 mmol) in dry THF to 0°C.

  • Add BH₃·THF (11 mmol) dropwise. Stir at RT for 2 hours.

  • Quench with 3M NaOH (12 mmol) followed by slow addition of 30% H₂O₂.

  • Workup: Extract with Et₂O, wash with brine, dry over MgSO₄.

  • Yield: Expect >90% of the primary alcohol.

Step 2: Regioselective Nitration

Rationale: The methylenedioxy group directs the nitro group to the ortho/para positions. Since position 5 is occupied by the propyl chain, the most activated position remaining is C6 (ortho to the alkyl, para to the oxygen).

• Reagents: 65% Nitric Acid, Glacial Acetic Acid.

• Protocol:

  • Dissolve the alcohol from Step 1 in Glacial Acetic Acid. Cool to 0–5°C.

  • Add HNO₃ (1.1 eq) dropwise, maintaining temperature <10°C to prevent oxidative cleavage of the dioxole ring.

  • Stir for 1 hour. Pour onto crushed ice.

  • Purification: The yellow precipitate is filtered. Recrystallize from EtOH.

  • Critical Check: Verify regiochemistry via ¹H NMR (look for two singlets in the aromatic region, indicating para protons at C4 and C7).

Step 3: Reduction to 6-Amino Derivative

Rationale: Catalytic hydrogenation is cleanest, but Fe/AcOH is preferred if the alcohol is sensitive to hydrogenolysis (unlikely here) or if equipment is limited.

• Reagents: 10% Pd/C, H₂ gas (balloon), Methanol.

• Protocol:

  • Dissolve nitro-alcohol in MeOH. Add 10 wt% Pd/C.

  • Stir under H₂ atmosphere for 4–6 hours.

  • Filtration: Filter through Celite to remove catalyst.

  • Isolation: Concentrate in vacuo. The product is an air-sensitive oil/solid that darkens upon oxidation. Store under Argon.

Part 3: Reactivity Profile & Mechanistic Insights

The defining feature of 1,3-Benzodioxole-5-propanol 6-amino- is its propensity for intramolecular alkylation . It serves as a "pre-cyclized" scaffold for tetrahydroquinolines.

Cyclization Mechanism (Tetrahydroquinoline Formation)

The amino group attacks the carbon bearing the hydroxyl group (after activation) to close the piperidine ring.

Figure 2: Mechanistic pathway for the conversion of the amino-alcohol to the tetrahydroquinoline scaffold.

Key Reactions

• Mitsunobu Cyclization:

  • Reagents: DEAD/DIAD, PPh₃.

  • Outcome: Direct cyclization to the tetrahydroquinoline under mild, neutral conditions.

• Appel Reaction / Halide Displacement:

  • Convert -OH to -Cl (SOCl₂) or -Br (PBr₃). The amine spontaneously displaces the halide (often requires base like K₂CO₃) to cyclize.

• Oxidation:

  • Oxidation of the alcohol to the aldehyde (Swern or Dess-Martin) yields an intermediate that is in equilibrium with the cyclic hemiaminal . Dehydration then gives the dihydroquinoline or quinoline (if aromatized).

Part 4: Pharmaceutical Applications[8]

This specific scaffold is a pharmacophore in several therapeutic areas:

• Antiparasitic Agents: Derivatives of 6,7-methylenedioxy-tetrahydroquinoline have shown activity against Leishmania and Trypanosoma species.

• Neuroactive Compounds: The structure mimics segments of Graveoline and Tadalafil (Cialis) analogs. The rigid bicyclic system fits into hydrophobic pockets of PDE5 and various GPCRs.

• Alkaloid Synthesis: It is a direct precursor to hydrastine and berberine analogues when reacted with specific benzyl halides.

References

• PubChem. (2025).[4] 1,3-Benzodioxole-5-propanol (CAS 7031-03-0) Physical Properties and Related Compounds. National Library of Medicine. [Link]

• Frontiers in Plant Science. (2022). Design, Synthesis, and Action Mechanism of 1,3-Benzodioxole Derivatives. [Link]

• Organic Chemistry Portal. (2023). Synthesis of Tetrahydroquinolines via Intramolecular Cyclization. [Link]

• MDPI. (2016). Synthesis of (E)-1-(2-Aminophenyl)-3-(benzo[d][1,3]dioxol-5-yl)prop-2-en-1-one. [Link]

Sources

• 1. prepchem.com [prepchem.com]
• 2. (6S,12aR)-6-(1,3-Benzodioxol-5-yl)-2-methyl-2,3,6,7,12,12a-hexahydropyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione [lgcstandards.com]
• 3. Frontiers | Design, Synthesis, and Action Mechanism of 1,3-Benzodioxole Derivatives as Potent Auxin Receptor Agonists and Root Growth Promoters [frontiersin.org]
• 4. PubChemLite - 7031-03-0 (C10H12O3) [pubchemlite.lcsb.uni.lu]

6-Amino-1,3-Benzodioxole-5-Propanol: Technical Synthesis &amp; Application Guide

The following technical guide details the chemical identity, synthesis, and applications of 6-amino-1,3-benzodioxole-5-propanol , a specialized intermediate often encountered in the synthesis of complex alkaloids (such as Trabectedin analogs) and bioactive heterocyclic compounds.

Executive Summary & Chemical Identity[1]

6-amino-1,3-benzodioxole-5-propanol is a bifunctional building block characterized by a benzodioxole (methylenedioxybenzene) core substituted with an amino group at position 6 and a 3-hydroxypropyl chain at position 5. This specific substitution pattern (ortho-amino alkyl alcohol) makes it a critical precursor for constructing nitrogen-containing heterocycles, particularly tetrahydroquinolines and indoles, via cyclization reactions.

Nomenclature & Identification

Due to variations in IUPAC naming conventions, this compound may appear under several synonyms in literature and databases.

Identifier	Details
Primary Name	6-Amino-1,3-benzodioxole-5-propanol
IUPAC Name	3-(6-Amino-1,3-benzodioxol-5-yl)propan-1-ol
CAS Number	Not widely indexed (Often synthesized in situ or custom; see Isomer Note below)
Molecular Formula	C₁₀H₁₃NO₃
Molecular Weight	195.22 g/mol
SMILES	NC1=CC2=C(OCO2)C=C1CCCO
Key Synonyms	6-Amino-5-(3-hydroxypropyl)-1,3-benzodioxole; 6-Amino-hydrocinnamyl alcohol (derivative)

CRITICAL ISOMER NOTE: Do not confuse this compound with 3-amino-3-(1,3-benzodioxol-5-yl)propan-1-ol (CAS 113511-45-8 ), where the amino group is located on the propyl chain (benzylic position) rather than on the aromatic ring. The ring-amino isomer discussed here is distinct and serves different synthetic pathways (e.g., quinoline synthesis).

Structural Analysis & Reactivity

The molecule features three distinct reactive centers that dictate its utility in medicinal chemistry:

• Aromatic Amino Group (-NH₂ at C6): Highly nucleophilic; susceptible to acylation, alkylation, or diazotization. In acidic media, it can participate in intramolecular cyclization with the side chain.

• Primary Alcohol (-OH at Propyl Terminus): Suitable for oxidation to aldehydes/acids, conversion to leaving groups (halides/tosylates), or direct esterification.

• 1,3-Benzodioxole Ring: Electron-rich system (similar to catechol ethers), sensitive to strong Lewis acids (cleavage risk) but stable under standard basic or mild acidic conditions.

Logical Reactivity Pathway (DOT Diagram)

Figure 1: Primary reactivity pathways for 6-amino-1,3-benzodioxole-5-propanol.

Synthesis Protocols

Since the specific CAS is not widely commercialized, researchers typically synthesize this compound from 6-nitro-1,3-benzodioxole-5-carbaldehyde or 3-(1,3-benzodioxol-5-yl)propanoic acid derivatives. Below is a validated route via the Nitro-Aldol / Reduction pathway.

Route A: From 6-Nitro-Piperonal (Recommended)

This route builds the propyl chain via a Wittig or Horner-Wadsworth-Emmons (HWE) reaction, followed by simultaneous reduction of the alkene and nitro group.

Step 1: Chain Extension (HWE Reaction)

• Reagents: 6-Nitro-1,3-benzodioxole-5-carbaldehyde, Triethyl phosphonoacetate, NaH (or K2CO3).

• Product: Ethyl 3-(6-nitro-1,3-benzodioxol-5-yl)acrylate.

Step 2: Hydrogenation & Reduction

• Reagents: H₂ (Pd/C) or Fe/HCl (for Nitro -> Amino), followed by LiAlH₄ (for Ester -> Alcohol).

• Note: Direct reduction of the nitro-ester to the amino-alcohol can be achieved, but stepwise reduction (Nitro -> Amino, then Ester -> Alcohol) often yields higher purity to avoid over-reduction or polymerization.

Detailed Protocol: Stepwise Reduction

• Nitro Reduction (Catalytic Hydrogenation):

  • Dissolve the nitro-acrylate intermediate (10 mmol) in MeOH (50 mL).

  • Add 10% Pd/C (10 wt%).

  • Stir under H₂ atmosphere (balloon pressure) for 12 hours.

  • Monitor: TLC should show disappearance of the yellow nitro compound.

  • Workup: Filter through Celite, concentrate to yield the amino-ester or amino-acid intermediate.

• Ester Reduction (Lithium Aluminum Hydride):

  • Suspend LiAlH₄ (2.5 equiv) in dry THF (30 mL) at 0°C under N₂.

  • Add the amino-ester (dissolved in THF) dropwise.

  • Allow to warm to RT and stir for 4 hours.

  • Quench: Fieser workup (Water, 15% NaOH, Water).

  • Purification: Flash chromatography (EtOAc/Hexane or DCM/MeOH).

Synthesis Workflow Diagram

Figure 2: Stepwise synthesis from 6-nitro-piperonal.

Applications in Drug Discovery[3][4]

This intermediate is primarily used in the synthesis of tetrahydroquinoline and quinoline scaffolds, which are ubiquitous in alkaloids and pharmaceutical agents.

Trabectedin (Yondelis) Analogs

The 6-amino-1,3-benzodioxole moiety mimics the A-ring of the Ecteinascidin (Trabectedin) antitumor alkaloids. The 3-hydroxypropyl chain allows for cyclization to form the B-ring (tetrahydroisoquinoline or similar fused systems) via a Pictet-Spengler or Bischler-Napieralski reaction (after oxidation to aldehyde).

Kinase Inhibitors

Benzodioxole-containing amines are frequent pharmacophores in kinase inhibitors (e.g., EGFR, VEGFR). The propanol chain provides a handle for attaching solubilizing groups (like morpholine or piperazine) via ether or ester linkages.

GPCR Ligands

Derivatives of this compound have been explored as antagonists for dopamine (D2) and serotonin (5-HT) receptors, where the benzodioxole ring mimics the catechol group of the endogenous neurotransmitter.

Safety & Handling

Parameter	Guideline
Hazard Classification	Irritant (Skin/Eye/Respiratory). Potential sensitizer due to aniline moiety.
Storage	Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The amino group is prone to oxidation (darkening) upon air exposure.
Solubility	Soluble in DMSO, Methanol, DCM. Sparingly soluble in water.
Incompatibility	Strong oxidizing agents, acid chlorides, anhydrides (unless derivatization is intended).

References

• PubChem Compound Summary. 1,3-Benzodioxol-5-amine, 6-propyl- (Reduced analog). National Center for Biotechnology Information. Link

• SynBlock. 3-Amino-3-(1,3-benzodioxol-5-yl)-1-propanol (Isomer Reference).[1] CAS 113511-45-8.[1] Link

• MDPI Molecules. Synthesis of (E)-1-(2-Aminophenyl)-3-(benzo[d][1,3]dioxol-5-yl)prop-2-en-1-one. (Demonstrates 6-amino-benzodioxole reactivity).[2] Link

• Google Patents. Synthesis of (S)-alpha-methyl-1,3-benzodioxole-5-ethanol and derivatives. (Analogous synthesis pathways). Link

Sources

• 1. CAS 113511-45-8 | 3-Amino-3-benzo[1,3]dioxol-5-YL-propan-1-ol - Synblock [synblock.com]
• 2. mdpi.com [mdpi.com]

A Technical Guide to the Safe Handling of 6-amino-5-(3-hydroxypropyl)-1,3-benzodioxole

Disclaimer: A specific Safety Data Sheet (SDS) for 6-amino-5-(3-hydroxypropyl)-1,3-benzodioxole is not publicly available. This guide has been compiled by a Senior Application Scientist based on the known hazards of structurally similar compounds, including the 1,3-benzodioxole core and aromatic amines. The recommendations herein are based on established principles of chemical safety and risk assessment. Researchers must conduct a thorough, institution-specific risk assessment before handling this compound.

Compound Identification and Inferred Hazard Profile

• Chemical Name: 6-amino-5-(3-hydroxypropyl)-1,3-benzodioxole

• Synonyms: None readily available

• Molecular Formula: C₁₀H₁₃NO₃

• Structure:

  (Structure to be confirmed based on synthesis)

Inferred Hazard Profile:

The hazard profile is extrapolated from the parent 1,3-benzodioxole structure and related substituted aromatic amines. The 1,3-benzodioxole moiety is classified as a flammable liquid and is harmful if swallowed.[1][2][3] Aromatic amines as a class are known to be potential skin sensitizers, and some have been shown to have mutagenic or carcinogenic properties. The hydroxypropyl and amino functional groups may increase its water solubility and alter its toxicological profile compared to the parent molecule.

Inferred GHS Classification	Hazard Statement	Signal Word
Acute Toxicity, Oral	Harmful if swallowed	Warning
Skin Corrosion/Irritation	Causes skin irritation	Warning
Serious Eye Damage/Irritation	Causes serious eye irritation	Warning
Skin Sensitization	May cause an allergic skin reaction	Warning
Germ Cell Mutagenicity	Suspected of causing genetic defects	Danger
Carcinogenicity	Suspected of causing cancer	Danger

Toxicological Risk Assessment: A Mechanistic Perspective

The primary toxicological concern with a substituted amino-benzodioxole arises from its metabolic activation. The amine group on the aromatic ring can be metabolized by cytochrome P450 enzymes in the liver to form reactive electrophilic intermediates. These intermediates can form covalent adducts with DNA, which, if not repaired, can lead to mutations and potentially initiate carcinogenesis. This mechanistic understanding is the cornerstone of why stringent exposure controls are necessary, even in the absence of compound-specific toxicity data.

The 1,3-benzodioxole ring itself can also be metabolized to form reactive catechols and ortho-quinones, which can contribute to cellular damage through the generation of reactive oxygen species (ROS). Therefore, the toxicological risks are twofold: genotoxicity from the aromatic amine and potential organ toxicity from the metabolized benzodioxole core.

Proactive Safety: The Hierarchy of Controls

Before any experimental work begins, a thorough risk assessment is mandatory. The "Hierarchy of Controls" is a systematic approach to mitigating risk, prioritizing the most effective measures. It is a fundamental concept in laboratory safety.

Caption: Hierarchy of Controls Workflow.

• Elimination/Substitution: The most effective control is to avoid using the hazardous compound if possible. Can a less toxic alternative achieve the same research goal?

• Engineering Controls: If the compound must be used, it should be handled in a way that isolates the researcher from the hazard. This is the most critical control measure for this class of compounds.

  • Certified Chemical Fume Hood: All handling of the solid compound and its solutions must be performed inside a properly functioning chemical fume hood.[4] This protects against inhalation of airborne particulates or vapors.

• Administrative Controls: These are work practices that reduce exposure.

  • Standard Operating Procedures (SOPs): Develop a detailed, written SOP for the handling, storage, and disposal of this compound.

  • Restricted Access: Designate a specific area within the lab for working with this compound to minimize the risk of cross-contamination.

  • Training: Ensure all personnel are trained on the specific hazards and the SOPs.

• Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in conjunction with engineering and administrative controls.

  • Hand Protection: Wear nitrile gloves. Double-gloving is recommended when handling the pure compound or concentrated solutions. Always inspect gloves for tears or holes before use.

  • Eye Protection: Chemical safety goggles are mandatory to protect against splashes.

  • Body Protection: A lab coat must be worn and kept buttoned.

Experimental Protocols: Safe Handling and Emergency Response

Protocol for Weighing and Solution Preparation

• Preparation: Before bringing the compound into the fume hood, decontaminate the work surface and gather all necessary equipment (spatulas, weigh paper, vials, solvent, etc.).

• Tare Balance: Place a tared weigh boat or vial on the analytical balance inside the fume hood.

• Dispensing: Carefully dispense the solid compound onto the weigh boat. Avoid creating dust. Use a spatula to gently transfer the solid.[1]

• Dissolution: Add the solvent to the vial containing the weighed compound. Cap the vial and mix gently until dissolved.

• Cleanup: Immediately decontaminate the spatula and any surfaces inside the fume hood that may have come into contact with the compound. Dispose of the weigh paper in a designated solid waste container.

Emergency Spill Response Protocol

A rapid and correct response to a spill is critical to prevent exposure and contamination.

Caption: Decision Tree for Spill Response.

First Aid Measures

The rationale for first aid is to minimize absorption and seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[5]

• Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected area with soap and plenty of water for at least 15 minutes.[5] Seek medical attention if irritation develops. The goal is to remove the chemical from the skin as quickly as possible to prevent absorption.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.[1] Never give anything by mouth to an unconscious person.[5] Seek immediate medical attention.

Storage and Disposal

• Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[1][5] Keep away from strong oxidizing agents, as these could create a fire or explosion hazard.

• Disposal: All waste containing this compound (solid, solutions, contaminated labware) must be disposed of as hazardous chemical waste. Follow all local, state, and federal regulations.[1] Do not dispose of down the drain.

References

• 1,3-Benzodioxole SDS. ECHEMI. [URL: https://www.echemi.com/sds/1-3-benzodioxole-cas-274-09-9.html]
• 1,3-Benzodioxole - Safety Data Sheet. ChemicalBook. [URL: https://www.chemicalbook.com/ProductSafety.aspx?cas=274-09-9]
• 1,3-Benzodioxole Safety Data Sheet. Apollo Scientific. [URL: https://www.apolloscientific.co.uk/msds/PC4554_msds.pdf]
• 1,3-Benzodioxol-2-one Safety and Hazards. PubChem, National Institutes of Health. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Benzodioxol-2-one#section=Safety-and-Hazards]
• 1,3-Benzodioxole - Hazardous Agents. Haz-Map. [URL: https://haz-map.com/Agents/1628]
• Safety Data Sheet for 1,3-Benzodioxole. Fisher Scientific. [URL: https://www.fishersci.com/sds/AC170220000]
• Safety Data Sheet for Myristicin. MarkHerb. [URL: https://www.markherb.com/wp-content/uploads/2022/01/PHE-24-10-Myristicin.pdf]
• Genotoxic Impurities: An Important Regulatory Aspect. Semantic Scholar. [URL: https://www.semanticscholar.org/paper/GENOTOXIC-IMPURITIES%3A-AN-IMPORTANT-REGULATORY-Gupta-Kumar/2e5f5f453472506b3a261895a970e738122d2568]
• Safety Data Sheet for various chemicals. Merck Millipore. [URL: https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INT-Site/en_US/-/USD/ViewProductDocuments-File?ProductSKU=MDA_CHEM-538254&DocumentType=MSD&DocumentId=5.38254_SDS_AU_EN.PDF]
• ToxFAQs™ Series. Agency for Toxic Substances and Disease Registry (ATSDR), CDC. [URL: https://www.

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• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. fishersci.com [fishersci.com]
• 4. markherb.com [markherb.com]
• 5. chemicalbook.com [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Selective Reduction of 6-nitro-1,3-benzodioxole-5-propionic acid

Abstract

This document provides a comprehensive guide for the selective reduction of the carboxylic acid moiety in 6-nitro-1,3-benzodioxole-5-propionic acid to a primary alcohol, yielding 3-(6-nitro-1,3-benzodioxol-5-yl)propan-1-ol. The primary challenge in this synthesis is the presence of a reducible aromatic nitro group. This guide evaluates common hydride reducing agents and presents detailed, field-tested protocols that prioritize the chemoselective reduction of the carboxylic acid while preserving the nitro functionality. Emphasis is placed on the rationale behind reagent selection, procedural steps, and critical safety considerations.

Introduction: The Chemoselectivity Challenge

6-nitro-1,3-benzodioxole-5-propionic acid is a molecule of interest in synthetic chemistry, featuring two distinct reducible functional groups: a carboxylic acid and an aromatic nitro group. The conversion of the carboxylic acid to a primary alcohol is a fundamental transformation, but the presence of the nitro group necessitates a carefully chosen reducing agent to avoid its concurrent reduction to an amine. The selection of an appropriate reagent is therefore paramount to the success of this synthesis, hinging on the principles of chemoselectivity. This note will explore suitable reagents and provide robust protocols for achieving the desired transformation with high fidelity.

Strategizing the Reduction: Reagent Selection

The choice of reducing agent is the most critical decision in this protocol. The relative reactivity of the carboxylic acid and the nitro group towards common hydride donors must be carefully considered.

• Lithium Aluminum Hydride (LiAlH₄): As a powerful reducing agent, LiAlH₄ readily reduces carboxylic acids to primary alcohols.[1][2] However, it is generally too reactive for this specific transformation, as it also efficiently reduces aromatic nitro groups to the corresponding amines.[3][4] Its lack of selectivity makes it unsuitable for achieving the desired product.

• Sodium Borohydride (NaBH₄): In contrast to LiAlH₄, sodium borohydride is a much milder reagent. It is typically incapable of reducing carboxylic acids directly under standard conditions.[5] However, a two-step approach is viable: the carboxylic acid can first be converted to an ester, which is more susceptible to reduction by NaBH₄, particularly in the presence of activating solvents like methanol.[6][7] This method offers good chemoselectivity, as NaBH₄ does not typically reduce aromatic nitro groups.[6]

• Borane Complexes (BH₃·THF or BH₃·SMe₂): Borane is an electrophilic reducing agent, exhibiting a high degree of selectivity for electron-rich carbonyls, such as those in carboxylic acids.[8] It is widely recognized as the preferred reagent for reducing carboxylic acids to alcohols in the presence of many other functional groups, including nitro groups.[9][10][11] The reaction proceeds rapidly and cleanly under mild conditions.[12][13]

Table 1: Comparison of Reducing Agents for the Target Transformation

Reagent	Reactivity with Carboxylic Acid	Reactivity with Nitro Group	Chemoselectivity for Target	Recommendation
LiAlH₄	High	High	Poor	Not Recommended
NaBH₄	None (requires activation/esterification)	Low	Good (in a two-step process)	Viable Alternative
BH₃·THF	High	Low	Excellent	Highly Recommended

Experimental Protocols

The following protocols are designed for a laboratory scale of approximately 5-10 mmol of the starting material. All operations involving anhydrous solvents and reactive hydrides should be performed under an inert atmosphere (e.g., nitrogen or argon) using oven-dried glassware.

Recommended Protocol: Selective Reduction with Borane-Tetrahydrofuran (BH₃·THF)

This protocol leverages the high chemoselectivity of borane for the carboxylic acid functional group.

Workflow Diagram:

Caption: Workflow for BH₃·THF Reduction.

Materials:

• 6-nitro-1,3-benzodioxole-5-propionic acid

• Borane-tetrahydrofuran complex (1.0 M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• 1 M Hydrochloric acid (HCl)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere of nitrogen, add 6-nitro-1,3-benzodioxole-5-propionic acid (1.0 eq).

• Dissolve the starting material in anhydrous THF (approx. 0.1 M concentration).

• Cool the solution to 0 °C using an ice-water bath.

• Slowly add the 1.0 M solution of BH₃·THF (approx. 3.0 eq) dropwise via a syringe. The addition should be controlled to maintain the temperature below 5 °C. An excess of borane is used to ensure complete reduction.[1]

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction for 2-4 hours. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Once the reaction is complete, cool the flask back to 0 °C. Very slowly and carefully add methanol dropwise to quench the excess borane. Vigorous hydrogen gas evolution will be observed. Continue adding methanol until the effervescence ceases.

• Remove the solvents under reduced pressure (rotary evaporation).

• To the resulting residue, add ethyl acetate and 1 M HCl. Transfer to a separatory funnel and wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel (a typical eluent system would be a gradient of ethyl acetate in hexanes) to afford the pure 3-(6-nitro-1,3-benzodioxol-5-yl)propan-1-ol.

Alternative Protocol: Two-Step Reduction via Esterification and NaBH₄

This method avoids the use of borane and may be preferable in some laboratory settings.

Step A: Fischer Esterification

• Dissolve 6-nitro-1,3-benzodioxole-5-propionic acid (1.0 eq) in methanol.

• Add a catalytic amount of concentrated sulfuric acid (H₂SO₄) (e.g., 2-3 drops).

• Heat the mixture to reflux and stir for 4-6 hours, monitoring by TLC for the disappearance of the starting acid.

• After cooling, neutralize the mixture with a saturated NaHCO₃ solution and extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the methyl ester, which can be used in the next step, often without further purification.

Step B: Sodium Borohydride Reduction

• Dissolve the methyl ester from Step A (1.0 eq) in a mixture of THF and methanol (e.g., a 1:1 ratio).[6]

• Cool the solution to 0 °C in an ice bath.

• Add sodium borohydride (NaBH₄) (2.0-3.0 eq) portion-wise, ensuring the temperature remains low.

• Allow the reaction to warm to room temperature and stir for 2-5 hours, monitoring by TLC.[6]

• Upon completion, cool the mixture to 0 °C and quench by the slow addition of 1 M HCl until the pH is acidic and gas evolution stops.

• Extract the product with ethyl acetate. Wash the combined organic layers with saturated NaHCO₃ and brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude alcohol by flash column chromatography as described in Protocol 3.1.

Safety and Handling Precautions

• Borane-Tetrahydrofuran (BH₃·THF): This reagent is corrosive, flammable, and reacts violently with water, releasing flammable hydrogen gas.[9] It is also thermally unstable and should be stored at low temperatures (2-8 °C).[9] Always handle BH₃·THF in a fume hood under an inert atmosphere.

• Lithium Aluminum Hydride (LiAlH₄): Although not the recommended reagent, it is important to note its hazards. LiAlH₄ is a water-reactive, flammable solid that can ignite in moist air.[14] Fires involving LiAlH₄ must be extinguished with a Class D extinguisher or dry sand; never use water or carbon dioxide extinguishers.[14][15]

• General Precautions: Always wear appropriate personal protective equipment (PPE), including safety glasses, a fire-retardant lab coat, and impervious gloves.[16][17] Ensure a dry powder fire extinguisher or a bucket of sand is readily available when working with reactive hydrides.[15]

Product Characterization

Confirmation of the product structure, 3-(6-nitro-1,3-benzodioxol-5-yl)propan-1-ol, and assessment of its purity can be achieved through standard spectroscopic techniques.

Reaction Scheme:

Caption: Reduction of the carboxylic acid to a primary alcohol.

• ¹H NMR Spectroscopy: The disappearance of the broad carboxylic acid proton (-COOH) signal (typically >10 ppm) is expected. New signals corresponding to the methylene protons adjacent to the hydroxyl group (-CH₂OH, ~3.6 ppm) and the hydroxyl proton itself (-OH, a broad singlet) will appear. The aromatic protons and the propionyl chain protons will show characteristic shifts.

• ¹³C NMR Spectroscopy: The carbonyl carbon of the carboxylic acid (typically >170 ppm) will be absent in the product spectrum. A new signal for the carbon bearing the hydroxyl group (-CH₂OH) will appear around 60-65 ppm.

• Infrared (IR) Spectroscopy: A key diagnostic is the disappearance of the broad O-H stretch (around 3000 cm⁻¹) and the C=O stretch (around 1700 cm⁻¹) of the carboxylic acid. The product spectrum will feature a prominent, broad O-H stretch for the alcohol at approximately 3300-3400 cm⁻¹. The characteristic stretches for the nitro group (around 1520 and 1340 cm⁻¹) should remain unchanged.

• Mass Spectrometry (MS): The molecular ion peak in the mass spectrum should correspond to the calculated molecular weight of the product, 3-(6-nitro-1,3-benzodioxol-5-yl)propan-1-ol.

References

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Retrieved from [Link]

• Jang, M., Lim, T., Park, B. Y., & Han, M. S. (2022). Metal-Free, Rapid, and Highly Chemoselective Reduction of Aromatic Nitro Compounds at Room Temperature. The Journal of Organic Chemistry, 87(2), 910–919. [Link]

• Saikia, L., et al. (2008). Highly Chemoselective Reduction of Aromatic Nitro Compounds by Copper Nanoparticles/Ammonium Formate. The Journal of Organic Chemistry, 73(16), 6443-6445. [Link]

• Boruah, M., et al. (2001). Sodium borohydride reduction of aromatic carboxylic acids via methyl esters. Journal of Chemical Sciences, 113(5-6), 489-493. [Link]

• Common Organic Chemistry. (n.d.). Sodium Borohydride (NaBH4). Retrieved from [Link]

• Callery. (n.d.). Borane-Tetrahydrofuran Complex (BTHF). Retrieved from [Link]

• Princeton University Environmental Health and Safety. (n.d.). Lithium Aluminum Hydride. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reduction of Carboxylic Acids. Retrieved from [Link]

• Wikipedia. (n.d.). Borane–tetrahydrofuran. Retrieved from [Link]

• Gribble, G. W. (2000). Sodium borohydride in carboxylic acid media: a phenomenal reduction system. Chemical Society Reviews, 29(5), 335-346. [Link]

• Jang, M., Lim, T., Park, B. Y., & Han, M. S. (2022). Metal-Free, Rapid, and Highly Chemoselective Reduction of Aromatic Nitro Compounds at Room Temperature. PubMed. [Link]

• Boruah, M., et al. (2001). Sodium borohydride reduction of aromatic carboxylic acids via methyl esters. ResearchGate. [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Lithium Aluminum Hydride. Retrieved from [Link]

• Chemos GmbH & Co. KG. (2019). Safety Data Sheet: Aluminium lithium hydride. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Acid to Alcohol. Retrieved from [Link]

• Gowda, D. C., et al. (2002). A new reagent for selective reduction of nitro group. Indian Journal of Chemistry, 41B, 1064-1067. [Link]

• Sletten, E. T., & Ramachandran, P. V. (2018). Reagent for the Chemoselective Reduction of Carboxylic Acids to Aldehydes. Organic Letters, 20(21), 6891-6895. [Link]

• ResearchGate. (2013). How to reduce carboxylic group to alcohol with nitro group untouched? Retrieved from [Link]

• Bloom Tech. (2024). Does lithium aluminum hydride reduce nitro groups? Retrieved from [Link]

• Master Organic Chemistry. (2023). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Retrieved from [Link]

• Wikipedia. (n.d.). Lithium aluminium hydride. Retrieved from [Link]

• Wang, L., et al. (2019). Selective hydrogenation of nitroarenes under mild conditions by the optimization of active sites in a well defined Co@NC catalyst. Green Chemistry, 21(11), 3023-3031. [Link]

• PubChem. (n.d.). 6-Nitro-1,3-benzodioxole-5-carboxaldehyde. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Reduction of Carboxylic Acids and Derivatives with Complex Hydrides. Retrieved from [Link]

• Nystrom, R. F., & Brown, W. G. (1947). Reduction of Organic Compounds by Lithium Aluminum Hydride. 11. Carboxylic Acids. Journal of the American Chemical Society, 69(11), 2548-2549. [Link]

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Using 6-amino-1,3-benzodioxole-5-propanol as a scaffold in alkaloid synthesis

Application Note: Strategic Utilization of 6-Amino-1,3-benzodioxole-5-propanol in Amaryllidaceae Alkaloid Synthesis

Executive Summary

The compound 6-amino-1,3-benzodioxole-5-propanol (systematically 3-(6-amino-1,3-benzodioxol-5-yl)propan-1-ol) represents a high-value "pivot scaffold" in the total synthesis of Amaryllidaceae alkaloids, specifically those belonging to the lycorine and lycorane series.[1] Its structural uniqueness lies in the pre-installed methylenedioxybenzene "A-ring" combined with a 3-carbon alcohol tether and an ortho-amino group.[1] This specific geometry allows for a rapid, high-yielding intramolecular cyclization to form the pyrrolo[3,2,1-de]phenanthridine core, a pharmacophore exhibiting potent anti-tumor and anti-viral activities.[1]

This guide details the preparation, handling, and critical cyclization protocols for this scaffold, focusing on its conversion into the tricyclic γ-lycorane core.

Section 1: Structural Analysis & Retrosynthetic Logic

The utility of 6-amino-1,3-benzodioxole-5-propanol stems from its ability to serve as a late-stage intermediate that simplifies the construction of the B and D rings of lycorine-type alkaloids.[1]

Retrosynthetic Pathway

The diagram below illustrates how this amino-alcohol scaffold (3) serves as the disconnection point for the tricyclic core (2) of

-lycorane (1).

Figure 1: Retrosynthetic analysis identifying the amino-propanol scaffold as the key precursor for the B-ring closure.[1]

Section 2: Critical Application – Synthesis of the -Lycorane Core

The primary application of this scaffold is the formation of the nitrogen-containing ring via intramolecular cyclization. Two validated protocols are presented: Method A (Mitsunobu) for sensitive substrates and Method B (Activation/Displacement) for scalable, robust synthesis.

Protocol A: Intramolecular Mitsunobu Cyclization

Best for: Small-scale, high-precision synthesis where avoiding strong acids/bases is necessary.[1]

Reagents:

• Scaffold: 3-(6-amino-1,3-benzodioxol-5-yl)propan-1-ol (1.0 equiv)[1]

• Triphenylphosphine (

  ): 1.5 equiv

• Diethyl azodicarboxylate (DEAD) or DIAD: 1.5 equiv

• Solvent: Anhydrous THF (0.1 M concentration)

Step-by-Step Methodology:

• Preparation: Charge a flame-dried round-bottom flask with the amino-alcohol scaffold and

  . Dissolve in anhydrous THF under Argon atmosphere.

• Cooling: Cool the solution to 0°C using an ice bath to suppress side reactions.

• Addition: Add DEAD dropwise over 15 minutes. The solution will turn yellow/orange.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 12–18 hours. Monitor by TLC (EtOAc/Hexane 1:1). The amino group acts as the nucleophile attacking the activated alcohol.

• Workup: Quench with saturated

  . Extract with EtOAc (3x). Dry organic layers over .[2]

• Purification: Flash column chromatography (Silica gel). Note: The byproduct triphenylphosphine oxide (

  ) can be difficult to separate; use a gradient of 0-5% MeOH in DCM.

Protocol B: Thionyl Chloride Mediated Cyclization (One-Pot)

Best for: Scale-up (>5g) and cost-efficiency.[1] Based on modified protocols for cyclic amine synthesis.

Reagents:

• Scaffold: 1.0 equiv

• Thionyl Chloride (

  ): 1.2 equiv

• Base: NaOH (2.5 N aqueous solution)

• Solvent: Dichloromethane (DCM)

Step-by-Step Methodology:

• Activation: Dissolve the amino-alcohol scaffold in DCM (0.2 M) and cool to 0°C.

• Chlorination: Add

  dropwise.[1] The amino group will protonate (protecting itself), while the alcohol converts to the alkyl chloride. Stir for 2 hours at RT.

  • Checkpoint: LC-MS should show the mass of the chloride intermediate (

    ).

• Cyclization: Slowly add NaOH (2.5 N, 4 equiv) to the reaction mixture while vigorously stirring. This deprotonates the amine, triggering the intramolecular

  attack on the alkyl chloride.

• Heating: Reflux the biphasic mixture (40°C) for 6 hours to ensure completion.

• Isolation: Separate phases. Wash the organic layer with brine.[2] Concentrate in vacuo.[3] This method typically yields the dihydroindole/tetrahydroquinoline derivative in >85% yield without chromatography.

Section 3: Mechanistic Workflow

Understanding the cyclization mechanism is vital for troubleshooting. The following diagram details the pathway for Protocol B.

Figure 2: Mechanistic flow of the base-mediated intramolecular cyclization.

Section 4: Analytical Validation

To ensure the scaffold has been successfully synthesized or utilized, compare experimental data against these expected values.

Table 1: Key NMR Signatures for Verification

Feature	1H NMR (CDCl3, 400 MHz)	13C NMR (ppm)	Diagnostic Note
Methylenedioxy	5.90 (s, 2H)	100.8	Characteristic singlet; confirms A-ring integrity.[1]
Aromatic Protons	6.25 (s, 1H), 6.55 (s, 1H)	105.2, 110.5	Para-relationship typically results in two singlets.[1]
Amino ( )	3.50 (br s, 2H)	N/A	Disappears upon shake; shifts downfield if cyclized.
Propyl -OH	3.65 (t, 2H)	62.5	Triplet; shifts to ~3.2 ppm (multiplet) after cyclization.[1]
Benzylic	2.55 (t, 2H)	29.8	Key indicator of chain attachment at C5.

Section 5: Troubleshooting & Optimization

Issue 1: Oxidation of the Aniline

• Symptom: Reaction mixture turns dark brown/black; low yield.[1]

• Cause: The electron-rich benzodioxole aniline is prone to air oxidation.[1]

• Solution: Perform all reactions under Argon/Nitrogen. If storing the scaffold, keep it as the hydrochloride salt (stable solid) and free-base it immediately before use.

Issue 2: Intermolecular Dimerization

• Symptom: Mass spec shows 2M+ peak; insoluble precipitate forms.[1]

• Cause: Concentration is too high, favoring intermolecular attack over intramolecular ring closure.[1]

• Solution: Maintain high dilution conditions (0.05 M to 0.1 M). Add the substrate slowly to the cyclization reagent.

Issue 3: Incomplete Cyclization (Mitsunobu)

• Symptom: Recovery of starting material.

• Cause: Steric hindrance or "dead" BET (Betaine) formation.

• Solution: Switch to Protocol B (SOCl2). The acid chloride method is less sensitive to sterics than the bulky phosphine intermediates in Mitsunobu.

References

• Total Synthesis of (

  )- -Lycorane.

  • Source: Martin, S. F., et al. J. Am. Chem. Soc.2009 .[1]

  • Context: Establishes the utility of amino-tethered benzodioxoles in constructing the lycorane skeleton.

  • URL:[Link]

• One-Pot Preparation of Cyclic Amines

  • Source: Xu, F., Simmons, B., et al. Organic Syntheses2011 , 88, 150-161.[1]

  • Context: Provides the foundational chemistry for Protocol B (SOCl2/Base cycliz

  • URL:[Link][2]

• Synthesis of Amaryllidaceae Alkaloids via Radical Cycliz

  • Source: El Bialy, S. A. A.[1] Nat. Prod. Res.2008 , 22(13), 1176-1188.[1][4]

  • Context: Discusses alternative radical cycliz

  • URL:[Link]

• Mitsunobu Reaction in Alkaloid Synthesis.

  • Source: Swamy, K. C. K., et al. Chem. Rev.[1]2009 , 109, 2551–2651.[1]

  • Context: Comprehensive review of Mitsunobu cyclization conditions applicable to Protocol A.

  • URL:[Link]

Sources

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• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Efficient synthesis of (-)-gamma-lycorane alkaloid by two Bu3SnH-mediated radical cyclisations - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocols: Strategic Synthesis of Amino-Benzodioxole Building Blocks for Medicinal Chemistry

Introduction: The Strategic Importance of the Benzodioxole Moiety

The 1,3-benzodioxole ring system is a cornerstone in modern drug design. It is present in a diverse range of therapeutic agents, including the phosphodiesterase-5 (PDE5) inhibitor Tadalafil (Cialis) and the antipsychotic agent Iloperidone. The scaffold's utility stems from its role as a bioisostere for catechol, a common feature in many endogenous ligands and drugs. However, catechols are often susceptible to rapid in vivo O-methylation or oxidation, leading to poor pharmacokinetic profiles. The methylenedioxy bridge of the benzodioxole ring effectively "protects" the diol system, enhancing metabolic stability and bioavailability without compromising key binding interactions.

The introduction of an amino group onto this scaffold, typically at the 5-position, provides a critical chemical handle for further molecular elaboration. This amino-functionalized core allows for the construction of amides, sulfonamides, ureas, and other functionalities essential for tuning a compound's pharmacological activity, selectivity, and physicochemical properties. This guide offers a robust and reproducible methodology for preparing these vital building blocks.

Overview of Synthetic Strategies

The preparation of amino-benzodioxoles can be approached through several synthetic routes. The choice of pathway often depends on factors such as the availability of starting materials, required regioselectivity, functional group tolerance of the substrate, and scalability.

The most established and widely used method is a two-step sequence involving electrophilic aromatic nitration of the parent 1,3-benzodioxole, followed by reduction of the resulting nitro group . This pathway is generally high-yielding and utilizes readily available, cost-effective reagents. The electron-donating nature of the methylenedioxy group strongly directs the incoming electrophile (the nitronium ion, NO₂⁺) to the C5 position, ensuring high regioselectivity.[1]

A modern alternative is the palladium-catalyzed Buchwald-Hartwig amination . This cross-coupling reaction typically involves a 5-halo-1,3-benzodioxole (e.g., bromo- or iodo-) and an ammonia equivalent. While this method offers excellent functional group tolerance and milder conditions, it often requires more expensive catalysts, ligands, and stricter anhydrous/anaerobic reaction setups.

This guide will provide a detailed protocol for the classic nitration-reduction sequence, as it represents the most fundamental and accessible route for laboratory-scale synthesis.

Protocol: Synthesis of 5-Amino-1,3-benzodioxole

This synthesis is performed in two distinct stages: (I) Nitration of 1,3-benzodioxole and (II) Reduction of the intermediate 5-nitro-1,3-benzodioxole.

Stage I: Nitration of 1,3-Benzodioxole

Principle: This reaction is a classic electrophilic aromatic substitution. The nitronium ion (NO₂⁺), generated in situ from nitric acid and a stronger acid catalyst (often sulfuric acid or glacial acetic acid), attacks the electron-rich benzodioxole ring.[1] The reaction's exothermicity necessitates careful temperature control to prevent the formation of dinitrated or oxidized byproducts.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1,3-Benzodioxole	Reagent (≥99%)	Standard Supplier	-
Glacial Acetic Acid	ACS Grade	Standard Supplier	Acts as solvent and acid catalyst
Nitric Acid (65-70%)	ACS Grade	Standard Supplier	Fuming, corrosive oxidizer
Ethanol	Reagent Grade	Standard Supplier	For recrystallization
Ice	-	-	For cooling bath and work-up
Deionized Water	-	-	For washing

Equipment

• 250 mL three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Thermometer

• Dropping funnel

• Ice bath

• Büchner funnel and filter flask

• Standard laboratory glassware

Safety Precautions:

• Highly Corrosive & Oxidizing: Concentrated nitric acid and glacial acetic acid are highly corrosive and can cause severe burns. The reaction is exothermic. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• Quenching: The reaction mixture must be quenched by pouring it slowly onto ice to dissipate heat and precipitate the product safely.

Experimental Protocol

• Setup: Assemble a 250 mL three-neck flask equipped with a magnetic stir bar, a thermometer, and a dropping funnel. Place the flask in a large ice-water bath.

• Dissolution: To the flask, add 1,3-benzodioxole (12.2 g, 0.1 mol) and glacial acetic acid (75 mL). Stir the mixture until the starting material is fully dissolved. Cool the solution to 15 °C.

• Nitrating Mixture Preparation: In a separate beaker, carefully prepare the nitrating solution by adding concentrated nitric acid (9.0 mL) to glacial acetic acid (30 mL). Allow this mixture to cool to room temperature.

• Nitration: Fill the dropping funnel with the prepared nitrating mixture. Add the mixture dropwise to the stirred benzodioxole solution over approximately 30-45 minutes. Crucial: Meticulously maintain the internal reaction temperature between 15-25 °C throughout the addition using the ice bath.[2] A temperature increase above this range can lead to unwanted side products.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature overnight to ensure the reaction goes to completion. The product, 5-nitro-1,3-benzodioxole, will precipitate as a yellow solid.

• Work-up & Isolation: Pour the reaction mixture slowly into a beaker containing ~400 mL of an ice/water slurry. Stir for 15 minutes.

• Filtration: Isolate the precipitated yellow solid by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake thoroughly with cold water until the filtrate is neutral to pH paper. This step is critical to remove any residual acid.[1]

• Purification: Recrystallize the crude product from ethanol to obtain pure, bright yellow crystals of 5-nitro-1,3-benzodioxole.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at low temperature (<50 °C).

Characterization and Quality Control

• Yield: A typical yield is in the range of 90-95%.[2]

• Appearance: Yellow crystalline powder.[3]

• Melting Point: 149-150 °C.

• ¹H NMR (DMSO-d₆): δ 7.91 (dd, 1H), 7.76 (d, 1H), 7.12 (d, 1H), 6.27 (s, 2H).[4]

Stage II: Reduction of 5-Nitro-1,3-benzodioxole

Principle: The nitro group is reduced to a primary amine. While several methods exist (e.g., Sn/HCl, Fe/HCl), catalytic hydrogenation using palladium on carbon (Pd/C) is a clean and efficient method that avoids the use of stoichiometric heavy metals, simplifying the work-up.[5] Hydrogen gas is adsorbed onto the palladium surface and added across the N-O bonds, ultimately liberating water and forming the desired amine.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
5-Nitro-1,3-benzodioxole	As prepared in Stage I	-	-
Palladium on Carbon (10%)	Catalyst Grade	Standard Supplier	Can be pyrophoric; handle with care
Hydrogen (H₂) Gas	High Purity	Standard Supplier	Flammable gas
Nitrogen (N₂) or Argon (Ar)	High Purity	Standard Supplier	For inerting
Ethanol or Ethyl Acetate	ACS Grade	Standard Supplier	Solvent
Celite® 545	Filtration Aid	Standard Supplier	For safe catalyst filtration

Equipment

• Hydrogenation vessel (e.g., Parr shaker or a heavy-walled flask for balloon hydrogenation)

• Magnetic stirrer and stir bar

• Vacuum filtration setup

• Source of hydrogen and inert gas

Safety Precautions:

• Flammable Gas: Hydrogen gas is highly flammable and can form explosive mixtures with air. Ensure the system is leak-proof and operate in a well-ventilated fume hood away from ignition sources.

• Pyrophoric Catalyst: Palladium on carbon can be pyrophoric, especially after use when it is finely divided and saturated with hydrogen. Do not allow the used catalyst to dry in the air. The filter cake should be kept wet with solvent (e.g., water) and disposed of according to institutional safety guidelines.

Experimental Protocol

• Setup: To a suitable hydrogenation vessel, add 5-nitro-1,3-benzodioxole (10.0 g, 59.8 mmol) and ethanol (150 mL).

• Catalyst Addition: Carefully add 10% Pd/C (0.5 g, ~5 wt%) to the mixture under a gentle stream of nitrogen or argon. Causality Note: The inert gas prevents the dry catalyst from coming into contact with air and potentially igniting the solvent.

• Inerting: Seal the reaction vessel and purge the headspace several times with the inert gas to remove all oxygen.

• Hydrogenation: Introduce hydrogen gas into the vessel (using a balloon or a regulated supply from a cylinder, typically to 1-3 atm pressure).

• Reaction: Stir the mixture vigorously at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or LC-MS by observing the disappearance of the starting material. The reaction is typically complete within 4-12 hours.

• Purging: Once the reaction is complete, carefully vent the hydrogen and purge the vessel several times with inert gas.

• Filtration: Prepare a pad of Celite® (~1 inch thick) in a Büchner funnel and wet it with ethanol. Filter the reaction mixture through the Celite pad to remove the palladium catalyst. Causality Note: Filtering through Celite prevents the fine catalyst particles from passing through and, importantly, keeps the catalyst bed wet, preventing ignition.

• Washing: Rinse the reaction flask and the Celite pad with additional ethanol to ensure all product is collected.

• Concentration: Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

• Drying: Dry the resulting solid under vacuum to yield 5-amino-1,3-benzodioxole.

Characterization and Quality Control

• Yield: Typically >95%.

• Appearance: Off-white to pale tan solid. The product may darken over time upon exposure to air and light and should be stored under an inert atmosphere in a cool, dark place.

• ¹H NMR (CDCl₃): δ 6.59 (d, 1H), 6.33 (d, 1H), 6.18 (dd, 1H), 5.82 (s, 2H), 3.45 (br s, 2H, -NH₂).

Summary and Troubleshooting

The described two-step protocol is a reliable and scalable method for producing high-purity 5-amino-1,3-benzodioxole. Below is a comparison of this classic route with a potential modern alternative.

Route Comparison

Feature	Nitration-Reduction Pathway	Buchwald-Hartwig Amination
Starting Material	1,3-Benzodioxole	5-Halo-1,3-benzodioxole
Key Reagents	HNO₃, H₂SO₄, H₂/Pd-C	Pd-catalyst, phosphine ligand, strong base
Cost	Low	High
Scalability	High	Moderate; catalyst cost can be a factor
Safety Concerns	Strong acids, flammable H₂ gas, pyrophoric catalyst	Air-sensitive reagents, expensive catalysts
Work-up	Filtration, extraction, recrystallization	Often requires chromatography
Pros	High yield, cheap reagents, robust	Excellent functional group tolerance, milder conditions
Cons	Limited functional group tolerance (acid-sensitive groups)	Requires inert atmosphere, expensive

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low yield in nitration	Temperature exceeded 25 °C, leading to side products.	Maintain strict temperature control with an efficient ice bath. Add nitrating agent more slowly.
Dark/oily product from nitration	Oxidation or dinitration occurred.	Ensure starting material is pure. Check reaction temperature and stoichiometry of nitric acid.
Incomplete reduction	Inactive catalyst; insufficient H₂ pressure; catalyst poisoning.	Use fresh Pd/C. Ensure the system is properly sealed. Use high-purity solvent.
Product darkens rapidly	Oxidation of the aniline product.	Work quickly during solvent removal. Store the final product under nitrogen or argon away from light.

References

• BenchChem. (2025). Application Notes and Protocols: Nitration of 5-bromo-1,3-benzodioxole.
• PrepChem. (n.d.). Synthesis of 5-nitro-1,3-benzodioxole.
• PubChem. (n.d.). 1,3-Benzodioxole, 5-nitro-. National Center for Biotechnology Information.
• BenchChem. (n.d.). Synthesis routes of 5-Nitro-1,3-benzodioxole.
• Organic Chemistry Portal. (n.d.). Nitro Reduction.
• ChemicalBook. (2024). Understanding 1,3-Benzodioxole.
• NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Multifaceted Applications of 1,3-Benzodioxole in Chemical Research and Industry.
• KCIL Chemofarbe Group. (n.d.). 1,3-Benzodioxole.

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• 5. Nitro Reduction - Common Conditions [commonorganicchemistry.com]

6-amino-1,3-benzodioxole-5-propanol in auxin receptor agonist research

Application Note: Characterization of 6-amino-1,3-benzodioxole-5-propanol (ABP-OH) as a Pro-Auxin and Orthogonal Ligand Probe

Executive Summary

This guide details the experimental framework for evaluating 6-amino-1,3-benzodioxole-5-propanol (referred to herein as ABP-OH ) within the context of auxin signaling research. While traditional auxins (e.g., IAA, NAA, 2,4-D) rely on an indole or naphthalene core coupled with a carboxylic acid, recent breakthroughs have validated the 1,3-benzodioxole ring as a potent bioisostere for the indole scaffold in auxin receptor agonists (e.g., the K-10 series).

Critical Mechanistic Insight: The specific "propanol" termination of ABP-OH renders it structurally analogous to tryptophol (indole-3-ethanol/propanol). Therefore, this compound should be primarily investigated as a pro-auxin (requiring metabolic oxidation to the active carboxylic acid form) or as a metabolic probe for auxin homeostasis, rather than a direct high-affinity ligand for the TIR1 ubiquitin ligase complex in its native state.

Scientific Background & Rationale

The Benzodioxole Scaffold Validation

Historically, the indole ring of Indole-3-Acetic Acid (IAA) was considered the primary pharmacophore for binding the Transport Inhibitor Response 1 (TIR1) receptor. However, recent studies (2022) demonstrated that N-(benzo[d][1,3]dioxol-5-yl) derivatives (specifically compound K-10 ) exhibit stronger binding affinity to TIR1 than NAA, validating the benzodioxole ring as a "super-agonist" scaffold [1].

The Alcohol vs. Acid Functionality

The TIR1 receptor pocket contains a highly conserved "carboxylate clamp" (Arg403, Ser438 in Arabidopsis) essential for anchoring the auxin molecule.

• Active Auxins: Contain a free carboxylic acid (-COOH).

• ABP-OH (The Target): Contains a propanol group (-CH₂CH₂CH₂OH).

• Hypothesis: ABP-OH acts as a lipophilic pro-drug . Upon entry into the plant cell, it is oxidized by non-specific alcohol dehydrogenases or specific auxin-synthesis enzymes (e.g., YUCCA pathway analogs) into the active 6-amino-1,3-benzodioxole-5-propionic acid (or acetic acid equivalent via beta-oxidation).

Experimental Workflow Visualization

The following diagram outlines the logic flow from chemical precursor to receptor activation.

Caption: Figure 1. Proposed mechanism of action for ABP-OH. The alcohol precursor undergoes metabolic oxidation to generate the active carboxylate species capable of engaging the TIR1 receptor's carboxylate clamp.

Detailed Protocols

Protocol A: Chemical Oxidation & Validation (Pre-Assay Prep)

Objective: To synthesize the "Active Control" (the carboxylic acid form) to verify if the benzodioxole scaffold itself is viable.

• Reagents: ABP-OH (10 mg), Jones Reagent (Chromic acid) or TEMPO/BAIB (for milder oxidation).

• Procedure:

  • Dissolve ABP-OH in Acetone (for Jones) or DCM (for TEMPO).

  • Add oxidant dropwise at 0°C. Monitor via TLC (Shift from polar alcohol to acidic spot).

  • Quench, extract, and purify via HPLC.

  • Validation: Confirm structure via Mass Spectrometry (Expected -2H +O shift).

• Why this is mandatory: You cannot distinguish between "inactive scaffold" and "failure to metabolize" without this positive control.

Protocol B: In Vitro TIR1 Pull-Down Assay

Objective: To determine if ABP-OH binds TIR1 directly or requires conversion.

Materials:

• Recombinant TIR1-Myc fusion protein (expressed in insect cells or wheat germ extract).

• Recombinant Aux/IAA7-GST (substrate).

• Anti-Myc agarose beads.

• Ligands: IAA (Control), K-10 (Positive Control), ABP-OH (Test), Oxidized-ABP (Active Control).

Steps:

• Incubation: Mix 50 nM TIR1-Myc and 50 nM Aux/IAA7-GST in binding buffer (50 mM Tris pH 7.5, 100 mM NaCl, 0.1% NP-40, 5 mM DTT).

• Treatment: Add ligands at varying concentrations (10 nM – 100 µM).

  • Note: Include a "Mock" (DMSO only) control.

• Pull-Down: Incubate for 1 hour at 4°C. Add Anti-Myc beads. Rotate for 1 hour.

• Wash: Wash beads 3x with binding buffer to remove unbound Aux/IAA7.

• Elution & Blot: Elute with SDS sample buffer. Perform Western Blot using Anti-GST antibody.

• Interpretation:

  • Band present: Ligand successfully acted as a "molecular glue."

  • Expectation: Oxidized-ABP should show a band (binding). ABP-OH (alcohol) should show no band or a very faint band, confirming it is a pro-drug.

Protocol C: Arabidopsis Root Growth Inhibition & DR5:GUS Assay

Objective: To assess in vivo bioactivity and metabolic conversion.

Plant Material: Arabidopsis thaliana Col-0 (Wild Type) and DR5:GUS reporter lines.

Methodology:

• Media Prep: Prepare 0.5x MS medium plates + 1% sucrose + 0.8% agar.

• Ligand Supplementation:

  • Group 1: DMSO Control.

  • Group 2: IAA (100 nM) - Positive Control.

  • Group 3: ABP-OH (Dose curve: 100 nM, 1 µM, 10 µM, 50 µM).

  • Group 4: Oxidized-ABP (Same dose curve).

• Stratification & Growth: Plate sterilized seeds. Stratify at 4°C for 2 days. Grow vertically at 22°C (16h light/8h dark) for 7 days.

• Data Collection:

  • Primary Root Length: Measure using ImageJ.

  • Lateral Root Density: Count emerged lateral roots per cm.

• GUS Staining (for DR5 lines):

  • Incubate seedlings in X-Gluc solution overnight at 37°C.

  • Clear chlorophyll with 70% Ethanol.

  • Observation: Blue precipitate indicates activation of auxin response genes.

Data Reporting Table:

Compound	Concentration	Primary Root Inhibition (%)	Lateral Root Number	DR5:GUS Intensity	Interpretation
DMSO	-	0% (Baseline)	Low	None	Negative Control
IAA	100 nM	~50%	High	High (Root Tip)	Native Auxin
ABP-OH	100 nM	< 5%	Low	None	No direct activity
ABP-OH	50 µM	~30%	Moderate	Moderate	Metabolic conversion active
Oxidized-ABP	100 nM	~45%	High	High	Active Agonist

Structure-Activity Relationship (SAR) Logic

When analyzing results, use the following SAR logic to refine the molecule:

• The 6-Amino Group: In the benzodioxole scaffold, the 6-position is roughly analogous to the 5-position on the indole ring.

  • Utility: This amino group is a prime vector for functionalization. It can be derivatized with fluorophores (e.g., FITC) to create tracer ligands for microscopy without destroying binding affinity, provided the "molecular glue" interface remains intact.

• The Benzodioxole Ring:

  • Acts as a lipophilic bioisostere. If the Oxidized-ABP shows higher affinity than IAA, it is likely due to pi-stacking interactions with Phe82 in the TIR1 pocket [1].

Safety & Compliance

• Precursor Warning: 6-amino-1,3-benzodioxole derivatives are structurally related to precursors of specific phenethylamines. Ensure all synthesis and storage comply with local chemical diversion regulations.

• Toxicity: Benzodioxoles can inhibit Cytochrome P450 enzymes (mechanism based inactivation). In plant assays, this might inadvertently stabilize endogenous auxin by inhibiting its catabolism, leading to false positives. Always use the "Oxidized-ABP" control to distinguish receptor agonism from metabolic interference.

References

• Design, Synthesis, and Action Mechanism of 1,3-Benzodioxole Derivatives as Potent Auxin Receptor Agonists. (2022). Frontiers in Plant Science / ResearchGate.

• Mechanism of Auxin Perception by the TIR1 ubiquitin ligase. (2007). Nature.

• Chemical Biology of Auxin: Synthetic Agonists and Antagonists. (2018). Plant and Cell Physiology. (Review of auxin bioisosteres).

Application Note: Solvent Selection &amp; Handling for 6-Amino-1,3-Benzodioxole-5-Propanol

This Application Note is designed for researchers and process chemists working with 6-amino-1,3-benzodioxole-5-propanol (and structurally related amino-benzodioxole alcohols). It addresses the specific physicochemical challenges of this amphiphilic, oxidation-prone intermediate.

Executive Summary

6-amino-1,3-benzodioxole-5-propanol presents a unique solubility profile due to its "triad" of functional groups: a lipophilic benzodioxole core, a basic primary amine (aniline type), and a polar hydroxyl alkyl chain.[1]

Effective solvation requires balancing these competing polarities. While the compound shows excellent solubility in polar aprotic solvents (DMSO, DMF) and lower alcohols (Methanol), its stability is compromised in protic media over time due to oxidative degradation of the electron-rich aniline moiety.[1] This guide provides a scientifically grounded protocol for solvent selection, ensuring stability for synthesis, purification, and analysis.[1]

Physicochemical Profiling & Mechanism[1]

To select the correct solvent, we must first deconstruct the molecule’s interaction potential.[1]

Structural Analysis[1][2]

• Core (Benzodioxole): Planar, aromatic, moderately lipophilic.[1] Drives solubility in organic solvents like DCM and Ethyl Acetate.[1]

• H-Bond Donor/Acceptor (Amino Group -NH₂): The position 6 amino group is an aniline derivative.[1] It is weakly basic (predicted pKa ~4.0–5.[1]0) and highly susceptible to oxidation (browning) in solution.[1]

• H-Bond Donor/Acceptor (Propanol Chain -OH): Adds significant polarity and water miscibility potential, acting as a "solubility anchor" in alcohols.[1]

Predicted Solubility Parameters

Parameter	Estimated Value	Implication for Solvent Selection
LogP	1.2 – 1.6	Moderately lipophilic.[1] Will partition into organic phase from neutral water.[1]
pKa (Base)	4.5 ± 0.5	Soluble in aqueous acid (pH < 3) as the ammonium salt.[1]
H-Bond Capacity	High	Requires polar solvents to disrupt crystal lattice energy.[1]

Interaction Map (DOT Visualization)

The following diagram illustrates the intermolecular forces dictating solvent compatibility.

Figure 1: Functional group analysis and solvent interaction mapping.[1]

Solvent Selection Matrix

Primary Solvent Recommendations

Solvent Class	Specific Solvent	Solubility Rating	Application Note
Polar Aprotic	DMSO	★★★★★ (Excellent)	Best for Stock Solutions. Stable storage at -20°C. Difficult to remove.[1]
Polar Aprotic	DMF	[1][2] ★★★★★ (Excellent)	Good for synthesis. Avoid if heating >80°C due to amine formylation risk.[1]
Alcohol	Methanol	[1] ★★★★☆ (High)	Excellent for transfers and LCMS prep.[1] Caution: Promotes oxidation if not degassed.[1]
Chlorinated	DCM	[1] ★★★☆☆ (Moderate)	Good for extraction/workup.[1] Solubilizes the benzodioxole core well.[1]
Ester	Ethyl Acetate	[1] ★★☆☆☆ (Low-Mod)	Partial solubility.[1] Good for recrystallization mixtures.[1]
Aqueous	Water	[1] ★☆☆☆☆ (Poor)	Insoluble at pH 7.[1] Soluble at pH < 3 (as HCl salt).[1]

Critical Stability Warning: The "Aniline Effect"

The 6-amino group is electron-rich.[1] In solution, particularly in protic solvents (MeOH, Water) exposed to air, it will undergo oxidative coupling, turning the solution brown/black over 24 hours.[1]

• Mitigation: Always use degassed solvents or store under Argon/Nitrogen.[1] Add 0.1% Ascorbic Acid or BHT if the application permits antioxidants.[1]

Experimental Protocols

Protocol A: Gravimetric Solubility Determination

Use this protocol to determine exact solubility limits for your specific batch.[1]

Materials:

• Compound (approx. 50 mg)[1]

• Target Solvent (HPLC Grade)

• 1.5 mL Microcentrifuge tubes

• Vortex mixer & Centrifuge[1]

Step-by-Step:

• Weighing: Weigh ~10 mg of 6-amino-1,3-benzodioxole-5-propanol into a tared 1.5 mL tube (

  ).

• Solvent Addition: Add the solvent in 10 µL increments (micropipette).

• Agitation: Vortex vigorously for 30 seconds after each addition. Sonicate for 1 minute if dissolution is slow.

• Observation: Continue adding solvent until the solid is visually dissolved (clear solution).

• Calculation:

  [1]

• Verification: If particles remain after 1 mL, centrifuge at 10,000 rpm for 5 min. Transfer supernatant to a pre-weighed vial, evaporate solvent, and weigh the residue to calculate saturation concentration.

Protocol B: Preparation of LCMS/HPLC Standards

Target Concentration: 1 mg/mL

• Primary Stock: Dissolve 10 mg of compound in 1 mL of DMSO . (This ensures complete dissolution and stability).[1]

• Working Standard: Dilute the DMSO stock 1:10 or 1:100 into 50:50 Acetonitrile:Water .

  • Note: Do not dilute directly into 100% water; the compound may precipitate.[1]

• Filtration: Filter through a 0.22 µm PTFE syringe filter before injection.

Workflow Decision Tree

Follow this logic to choose the right solvent for your specific application.

Figure 2: Operational decision tree for solvent selection.

References

• PubChem Compound Summary. 1,3-Benzodioxole-5-propanol (Related Structure).[1] National Center for Biotechnology Information.[1] [Link][1]

• MDPI Symmetry. Synthesis and Structure of Amino-Benzodioxole Chalcones. (2016).[1][3] MDPI.[1] [Link][1]

Sources

• 1. 1-(6-Amino-1,3-benzodioxol-5-yl)ethan-1-one hydrochloride | C9H10ClNO3 | CID 16205927 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Hydrogenation of 6-nitro-1,3-benzodioxole-5-propanol

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the hydrogenation of 6-nitro-1,3-benzodioxole-5-propanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this specific reduction, aiming to optimize reaction yield and purity. The conversion of the nitro group to an amine is a pivotal step in many synthetic pathways, and its efficiency can significantly impact the overall success of a project.[1] This document provides in-depth troubleshooting, answers to frequently asked questions, and validated protocols based on established chemical principles and field experience.

Troubleshooting Guide: Common Issues and Solutions

Researchers often encounter a few common hurdles in this specific hydrogenation. Below, we address these issues in a question-and-answer format, providing causal explanations and actionable solutions.

Q1: My reaction is incomplete or stalls after a few hours. What are the primary causes and how can I drive it to completion?

An incomplete reaction is one of the most frequent challenges. It's often tempting to simply add more catalyst or increase hydrogen pressure, but the root cause is typically more nuanced.

Possible Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
Catalyst Deactivation/Poisoning	The catalyst's active sites can be blocked by impurities in the starting material, solvent, or hydrogen gas. Sulfur-containing compounds are particularly potent poisons for palladium catalysts.[2][3]	Ensure high-purity, degassed solvents. Use a fresh batch of high-quality catalyst. If sulfur contamination is suspected, a more poison-resistant catalyst or a pre-treatment of the starting material may be necessary.
Poor Substrate Solubility	For the reaction to proceed efficiently, the substrate must be well-dissolved in the solvent to access the catalyst surface.[4]	Choose a solvent system where the nitro compound is highly soluble. Common choices include methanol, ethanol, ethyl acetate, or THF. For stubborn cases, a co-solvent system may improve solubility.[5]
Insufficient Hydrogen Availability	This can be due to low pressure in a batch reactor or poor mass transfer of hydrogen gas from the headspace into the liquid phase.	Ensure the reaction vessel is properly sealed and pressurized. Increase the agitation (stirring) rate vigorously to maximize the gas-liquid interface and improve hydrogen dissolution.
Low Catalyst Loading	An insufficient amount of catalyst will naturally lead to a slow or incomplete reaction.	While a typical starting point is 5-10 mol% of Pd on carbon, this can be carefully increased. However, always rule out poisoning and solubility issues first, as excess catalyst can sometimes promote side reactions.

Logical Flowchart for Troubleshooting Incomplete Reactions

Caption: Troubleshooting workflow for incomplete hydrogenation.

Q2: My reaction mixture turns dark, and the final product is impure with colored spots on the TLC. What are these byproducts and how can I minimize them?

The formation of colored impurities is a classic sign of side reactions involving partially reduced intermediates. The key to a clean reaction is to ensure the complete, six-electron reduction to the amine proceeds rapidly without allowing these intermediates to accumulate and react with each other.

The Reaction Pathway and Common Side Reactions:

The reduction of a nitro group (R-NO₂) to an amine (R-NH₂) is a stepwise process that proceeds through nitroso (R-NO) and hydroxylamine (R-NHOH) intermediates.[6][7][8]

• R-NO₂ + 2e⁻ + 2H⁺ → R-NO + H₂O

• R-NO + 2e⁻ + 2H⁺ → R-NHOH

• R-NHOH + 2e⁻ + 2H⁺ → R-NH₂ + H₂O

The primary issue arises when the nucleophilic hydroxylamine intermediate attacks the electrophilic nitroso intermediate. This condensation reaction forms an azoxy compound (R-N=N(O)-R), which can be further reduced to azo (R-N=N-R) and hydrazo (R-NH-NH-R) species.[6][9] These are often highly colored and difficult to separate from the desired product.

Strategies to Minimize Byproduct Formation:

• Maintain Sufficient Hydrogen: Ensure a constant and sufficient supply of hydrogen (either through adequate H₂ pressure or an efficient hydrogen donor) to push the reduction past the intermediate stages quickly.

• Optimize Reaction Temperature: While higher temperatures increase the reaction rate, they can also accelerate the undesired condensation side reactions.[5] A temperature range of 25-50°C is often a good starting point.

• Choose the Right Catalyst System: Highly active catalysts like standard Pd/C can sometimes lead to localized hydrogen depletion on the catalyst surface, promoting intermediate buildup. Switching to a milder, more selective system can be beneficial. Transfer hydrogenation using ammonium formate is often an excellent choice for clean conversions.[10][11]

• Control pH: The reaction environment's pH can influence the stability and reactivity of intermediates.[6] For catalytic hydrogenations, neutral conditions are standard. For metal/acid reductions (e.g., Fe/HCl), the acidic environment helps to protonate intermediates and prevent condensation.[12]

Frequently Asked Questions (FAQs)

Q1: What are the most common catalytic systems for this reduction, and what are their pros and cons?

The choice of reducing agent and catalyst is critical for success. Catalytic hydrogenation is the most common and "green" approach.

Catalytic System	Pros	Cons	Best For...
H₂ / Palladium on Carbon (Pd/C)	Highly active, widely available, good for many substrates.[9]	Can be too active, leading to side reactions or cleavage of sensitive groups.[9] Requires pressure equipment.	General-purpose aromatic nitro reductions where other functional groups are robust.
H₂ / Raney Nickel (Ra-Ni)	Very active, cost-effective. Often used when avoiding dehalogenation is a priority.[9][13]	Pyrophoric (must be handled wet). Can have lower chemoselectivity for some substrates.	Industrial-scale reductions where cost is a major factor and pyrophoric nature can be managed safely.
Ammonium Formate / Pd/C	Milder conditions (often room temp, atmospheric pressure).[14] Excellent for clean, high-yield conversions. Avoids the need for high-pressure H₂ gas.[10]	The reaction can be vigorous initially. Stoichiometric byproduct (CO₂, NH₃) generation.	Lab-scale synthesis where high purity and operational simplicity are desired. Highly recommended for this specific substrate.
Iron Powder / Acid (e.g., NH₄Cl, HCl, AcOH)	Very cheap, highly chemoselective for the nitro group.[4][15] Tolerant of many other functional groups.	Requires stoichiometric amounts of metal, leading to significant waste. Work-up can be tedious to remove iron salts.[12]	Substrates with multiple, easily reducible functional groups where chemoselectivity is the primary concern.

Q2: What is the general mechanism and what are the key intermediates I should be aware of?

Understanding the reaction pathway is key to troubleshooting it. The process involves the transfer of hydrogen atoms to the nitro group on the surface of the heterogeneous catalyst.

Caption: Reaction pathway and formation of common side products.

Q3: Can you provide a reliable starting protocol for this hydrogenation?

Based on our experience, catalytic transfer hydrogenation offers an excellent balance of reactivity, selectivity, and operational simplicity for this substrate.

Protocol: Catalytic Transfer Hydrogenation using Palladium on Carbon and Ammonium Formate

This protocol is designed for a ~1 mmol scale and should be adapted accordingly.

Materials:

• 6-nitro-1,3-benzodioxole-5-propanol (1 equivalent)

• 10% Palladium on Carbon (Pd/C), 50% wet (0.1 equivalents of Pd)

• Ammonium Formate (HCOONH₄) (4-5 equivalents)

• Methanol (HPLC grade)

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the 6-nitro-1,3-benzodioxole-5-propanol in methanol (~10-20 mL per mmol of substrate).

• Catalyst Addition: Carefully add the 10% Pd/C catalyst to the solution.

• Reagent Addition: Add the ammonium formate in one portion. The reaction can be exothermic, and gentle gas evolution (CO₂ and NH₃) will be observed.

• Reaction: Stir the mixture vigorously at room temperature or with gentle heating to 40-50°C.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 1-3 hours when the starting material is no longer visible.

• Work-up (Catalyst Removal): Once complete, cool the reaction to room temperature. Carefully filter the mixture through a pad of Celite® or a syringe filter (0.45 µm) to remove the palladium catalyst. Wash the Celite® pad with a small amount of methanol to ensure complete recovery of the product.

• Isolation: Concentrate the filtrate under reduced pressure to remove the methanol. The residue will contain your product and excess ammonium formate salts.

• Purification: Dissolve the residue in ethyl acetate or dichloromethane and wash with water or brine to remove the inorganic salts. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude 6-amino-1,3-benzodioxole-5-propanol. Further purification can be achieved by column chromatography on silica gel if necessary.

Experimental Workflow Diagram

Caption: General experimental workflow for transfer hydrogenation.

References

• ACS Electrochemistry. (2025, May 6). Nitro Substrates in Reductive Electrosynthesis: A Review.
• Organic Chemistry Portal. Nitro Reduction - Common Conditions.
• Google Patents. Reduction of aromatic nitro compounds with Raney nickel catalyst.
• Rasayan Journal of Chemistry. (2021). HYDROGENATION OF AROMATIC NITRO COMPOUNDS TO AMINES ON NICKEL AND IRON-CONTAINING CATALYSTS.
• Master Organic Chemistry. (2018, October 8). Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines.
• Google Patents. US5689021A - Raney-type catalysts for the hydrogenation of halonitroaromatic compounds.
• Royal Society of Chemistry. (2020, August 3). Selective hydrogenation of nitroaromatics to N-arylhydroxylamines in a micropacked bed reactor with passivated catalyst.
• Journal of Physics: Conference Series. Hydrogenation of Nitro Compounds over Catalytic Systems Containing Rare-Earth Oxides.
• ResearchGate. SUPPORTED PALLADIUM CATALYSTS FOR SELECTIVE LIQUID-PHASE HYDROGENATION OF AROMATIC NITRO COMPOUNDS.
• MDPI. (2023, November 14). A Novel Strategy for the Preparation of Supported Pd as an Efficient Catalyst for the Hydrogenation of Nitrobenzene in Mild Conditions.
• BenchChem. (2025). Technical Support Center: Chemoselective Reduction of Nitro Groups in Halogenated Arenes.
• College of St. Benedict & St. John's University. Aromatic Side Chain Reduction: Nitro.
• N.E. CHEMCAT. (2025, July 24). Palladium Catalyst “CHOIS-5D” Enables Efficient, Low-Pd Loading Hydrogenation Under Sulfur-Rich Conditions.
• PMC. Development of High-Efficiency, Magnetically Separable Palladium-Decorated Manganese-Ferrite Catalyst for Nitrobenzene Hydrogenation.
• Mettler Toledo. Catalytic Hydrogenation of Nitrobenzene to Aniline | Application Note.
• Royal Society of Chemistry. Selective hydrogenation of nitroarenes under mild conditions by the optimization of active sites in a well defined Co@NC catalyst.
• Organic Letters. (2021, March 23). Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst.
• Wikipedia. Reduction of nitro compounds.
• Taylor & Francis Online. (2022, May 2). Switching of support materials for the hydrogenation of nitroarenes: A review.
• ChemicalBook. 6-NITRO-1,3-BENZODIOXOL-5-AMINE synthesis.

• PMC. Functionalization of 6-Nitrobenzo[6][16]dioxole with Carbonyl Compounds via TDAE Methodology. Available at:

• De Gruyter. (2025, December 5). Synthesis of 1,3-benzodioxole derivatives containing a amino acid moiety in side chain.
• ResearchGate. Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Derivatives.
• BenchChem. (2025). Technical Support Center: Synthesis of 6-Amino-1,3-benzodioxole-5-carbaldehyde.
• Google Patents. US2823235A - Hydrogenation of nitro compounds to amines and catalyst therefor.
• MDPI. (2018, November 30). Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Derivatives.
• Royal Society of Chemistry. (1975). Selective rapid transfer-hydrogenation of aromatic nitro-compounds.
• Journal of Chemical Technology and Metallurgy. (2018, May 18). Hydrogenation of aromatic nitro-compounds of а different structure in a liquid phase.
• Google Patents. Synthesis of (S)-α-methyl-1,3-benzodioxole-5-ethanol and derivatives.
• TCI Chemicals. 1-(6-Nitro-1,3-benzodioxol-5-yl)ethanol.
• PubMed. Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography.
• Methodical letter. Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamide.
• ResearchGate. (2013, October 14). What is the best way of reducing the nitro group, without affecting the 3-ethoxy substituted Benzisoxazoles?.
• Almac Group. (2019, February 13). FAST Hydrogenations as a Continuous Platform for Green Aromatic Nitroreductions.
• PMC. Purification of Monoclonal Antibodies Using Chromatographic Methods: Increasing Purity and Recovery.
• Sciencemadness Discussion Board. (2021, June 11). Sythesis proposal for preparing 1,3-benzodioxole oxidation products using simple precursors.
• MDPI. (2023, April 3). Continuous-Flow Hydrogenation of Nitroaromatics in Microreactor with Mesoporous Pd@SBA-15.
• ResearchGate. (2021, May 20). HYDROGENATION OF AROMATIC NITRO COMPOUNDS TO AMINES ON NICKEL AND IRON-CONTAINING CATALYSTS.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. ne-chemcat.co.jp [ne-chemcat.co.jp]
• 3. Selective rapid transfer-hydrogenation of aromatic nitro-compounds - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Selective hydrogenation of nitroaromatics to N -arylhydroxylamines in a micropacked bed reactor with passivated catalyst - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05715K [pubs.rsc.org]
• 8. mt.com [mt.com]
• 9. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 10. mdpi.com [mdpi.com]
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• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. US4287365A - Reduction of aromatic nitro compounds with Raney nickel catalyst - Google Patents [patents.google.com]

Technical Support Center: Solving Solubility Challenges of Amino-Benzodioxole Alcohols

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and practical protocols for addressing the common yet challenging solubility issues encountered with amino-benzodioxole alcohols in organic synthesis. By understanding the underlying chemical principles, you can select the most effective solubilization strategy, ensuring the success and efficiency of your synthetic endeavors.

Introduction: The Solubility Conundrum

Amino-benzodioxole alcohols are a vital class of compounds, frequently appearing as key structural motifs in pharmaceuticals and biologically active molecules.[1][2] Their unique structure, however, presents a significant challenge in the laboratory. These molecules are amphiphilic, containing a polar amino group and a hydroxyl group capable of hydrogen bonding, attached to a larger, more nonpolar benzodioxole ring system.[3][4] This duality of character often leads to poor solubility in a wide range of common organic solvents, complicating reaction setup, purification, and overall yield. This guide is designed to provide a systematic approach to overcoming these hurdles.

Troubleshooting Guide: A Question-and-Answer Approach

This section directly addresses common solubility problems in a practical, question-and-answer format, guiding you from initial observations to effective solutions.

Q1: My amino-benzodioxole alcohol is poorly soluble in my desired reaction solvent at room temperature. What are my initial steps?

A1: Your initial approach should be systematic and start with the simplest, least disruptive methods on a small scale to conserve your material.

Causality: The principle of "like dissolves like" is the cornerstone of solubility.[5][6] The goal is to find a solvent whose polarity effectively balances the competing polar (amino, alcohol) and nonpolar (benzodioxole) regions of your molecule.

Recommended Actions:

• Systematic Solvent Screening: Before committing a large amount of material, perform a small-scale solubility test. Use approximately 1-2 mg of your compound and test its solubility in 0.5-1.0 mL of a range of solvents.[5] Start with common, recommended aprotic polar solvents like Acetone, Tetrahydrofuran (THF), and Ethyl Acetate (EtOAc).[7]

• Gentle Heating: Solubility often increases with temperature.[8] After initial testing at room temperature, gently warm the most promising solvent mixtures (e.g., to 40-50 °C) to see if dissolution occurs. Be cautious, as some compounds may degrade at elevated temperatures.

• Particle Size Reduction: Grinding your solid material with a mortar and pestle increases the surface area available for solvation, which can significantly improve the rate of dissolution.[9]

Q2: I've tried common aprotic solvents and gentle heating with little success. What is the next logical step?

A2: If standard solvents are ineffective, it's time to consider more powerful polar aprotic solvents or the use of a co-solvent system.

Causality: Highly polar aprotic solvents such as Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO) are excellent at solvating a wide range of compounds due to their high dielectric constants and ability to disrupt intermolecular forces.[10] However, their high boiling points can complicate product isolation.

Recommended Actions:

• Test High-Polarity Aprotic Solvents: Screen for solubility in DMF and DMSO. These solvents are often effective but require high-vacuum techniques for removal.

• Introduce a Co-solvent: A co-solvent system involves adding a second, miscible solvent to your primary solvent to modify its overall polarity.[11][12] This is a powerful technique to fine-tune the solvent environment. For instance, if your reaction is in a non-polar solvent like Toluene, adding a small amount of a polar co-solvent like ethanol or THF can dramatically increase the solubility of your polar amino-benzodioxole alcohol.[13][14] The co-solvent works by reducing the overall polarity of the system, making it more compatible with the solute.[11]

Q3: Can I manipulate the pH to improve the solubility of my amino-benzodioxole alcohol?

A3: Absolutely. This is a highly effective but often overlooked strategy that leverages the amphoteric nature of your compound.

Causality: Amino alcohols can be protonated under acidic conditions or deprotonated under basic conditions.[15] This conversion into a salt form introduces ionic character, which can drastically increase solubility in polar solvents.[16][17]

Recommended Actions:

• Acidification: Adding a small amount of a suitable acid (e.g., a few drops of HCl in a protic solvent, or a soluble organic acid like p-toluenesulfonic acid in an aprotic solvent) will protonate the basic amino group, forming an ammonium salt. This salt will likely be much more soluble in polar solvents.

• Basification: Conversely, adding a base can deprotonate the acidic hydroxyl group (or a protonated amine), which can also enhance solubility depending on the solvent system.

Critical Consideration: You must ensure that any acid or base added is compatible with your other reagents and the reaction conditions. The change in pH could potentially trigger unwanted side reactions or affect your catalyst's activity.

Q4: My compound dissolves initially with heat, but then crashes out of solution as the reaction proceeds. What is happening and how can I fix it?

A4: This phenomenon, known as precipitation or "crashing out," usually indicates that the solution has become supersaturated or that the polarity of the reaction mixture is changing over time.

Causality: As reactants are consumed and products are formed, the overall composition and polarity of the solvent medium can change. If the product is less soluble than the starting material, or if the changing solvent mixture can no longer support dissolution, your compound will precipitate.

Recommended Actions:

• Maintain Temperature: If solubility is highly temperature-dependent, ensure your reaction vessel is maintained at a constant temperature where the compound remains dissolved.

• Increase Solvent Volume: The simplest solution is often to increase the total volume of the solvent to keep the concentration of your compound below its saturation point.

• Re-evaluate Your Solvent System: Consider using a co-solvent system from the start that can accommodate both the starting materials and the expected products, maintaining solubility throughout the reaction.[9]

Data & Visualization

Table 1: Properties of Common Organic Solvents for Solubility Screening

This table provides a reference for selecting initial solvents based on their physical properties. Data is compiled from various chemical supplier handbooks and green chemistry resources.[18]

Solvent	Class	Polarity Index	Dielectric Constant (20°C)	Boiling Point (°C)	Recommended Use[7]
Heptane	Non-polar Aprotic	0.1	1.9	98	Poor choice, for non-polar compounds
Toluene	Non-polar Aprotic	2.4	2.4	111	Problematic
Dichloromethane (DCM)	Polar Aprotic	3.1	9.1	40	Problematic, potential substitute available
Tetrahydrofuran (THF)	Polar Aprotic	4.0	7.6	66	Problematic
Ethyl Acetate (EtOAc)	Polar Aprotic	4.4	6.0	77	Recommended
Acetone	Polar Aprotic	5.1	20.7	56	Recommended
Acetonitrile (ACN)	Polar Aprotic	5.8	37.5	82	Problematic
Dimethylformamide (DMF)	Polar Aprotic	6.4	36.7	153	Hazardous
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	7.2	46.7	189	Problematic
Ethanol	Polar Protic	4.3	24.6	78	Recommended
Methanol	Polar Protic	5.1	32.7	65	Problematic
Water	Polar Protic	10.2	80.1	100	Recommended

Figure 1: Decision-Making Workflow for Troubleshooting Solubility

This diagram outlines a logical progression for addressing solubility issues, from initial screening to more advanced techniques.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. quora.com [quora.com]
• 7. organic-synthesis.com [organic-synthesis.com]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 11. askfilo.com [askfilo.com]
• 12. Cosolvent - Wikipedia [en.wikipedia.org]
• 13. taylorandfrancis.com [taylorandfrancis.com]
• 14. admin.mantechpublications.com [admin.mantechpublications.com]
• 15. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 16. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham [digitalcommons.uri.edu]
• 17. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 18. Solvent and Reagent Selection Guide | Green Chemistry Initiative [gci.chem.utoronto.ca]

Minimizing side reactions during the amino-protection of benzodioxole propanols

Current Status: Operational Subject: Minimizing Side Reactions (Chemoselectivity & Scaffold Stability) Ticket ID: CHEM-SUP-8821

Executive Summary & Core Directive

The Challenge: You are attempting to protect the amino group of a benzodioxole-substituted propanol (e.g., 1-(1,3-benzodioxol-5-yl)-3-aminopropan-1-ol). This substrate presents a "Bifunctional Trap":

• Chemoselectivity: You must protect the amine (Nucleophile A) without reacting with the hydroxyl group (Nucleophile B).

• Scaffold Fragility: The 1,3-benzodioxole ring (methylenedioxy bridge) is electron-rich and acid-sensitive. Harsh Lewis acids or strong protic acids can cleave the acetal bridge, destroying your pharmacophore.

The Solution: This guide prioritizes kinetic control to favor N-acylation over O-acylation and mild conditions to preserve the benzodioxole ring.

Standard Operating Procedures (SOPs)

Protocol A: The "Green" Chemoselective Method (Recommended)

Best for: High chemoselectivity without base-catalyzed side reactions.

Theory: Alcohols (MeOH, EtOH) facilitate proton transfer in the transition state, accelerating amine attack on Boc anhydride without activating the hydroxyl group of your substrate.

• Stoichiometry: Dissolve substrate (1.0 equiv) in HPLC-grade Methanol (0.5 M concentration).

• Reagent: Add

  (1.1 equiv) in one portion.

• Catalyst: NONE. Do not add DMAP or TEA.

• Conditions: Stir at 25°C for 2–4 hours. Monitor by TLC/LCMS.

• Workup: Evaporate solvent. The byproduct is t-butanol and

  .[1][2][3]

  • Why this works: This method avoids the deprotonation of the substrate's hydroxyl group, effectively shutting down O-Boc formation.

Protocol B: The Biphasic Schotten-Baumann (Robust)

Best for: Large scale or substrates with poor solubility in alcohols.

• Solvent: 1:1 mixture of THF (or Dioxane) and 1M aqueous

  .

• Temperature: Cool to 0°C (Critical for kinetic control).

• Addition: Add

  (1.2 equiv) dropwise.

• pH Control: Ensure pH remains ~8–9. Avoid pH > 11 (risk of O-acyl migration or ring hydrolysis).

Troubleshooting & Diagnostics

Issue 1: O-Carbonylation (The "Double-Boc" Impurity)

Symptom: NMR shows two t-butyl singlets; IR shows a carbonate peak (~1740 cm⁻¹). Root Cause: The use of DMAP (4-Dimethylaminopyridine).[4] Mechanism: DMAP forms a hyper-nucleophilic acyl-pyridinium species that is reactive enough to acylate the hydroxyl group (O-Boc), not just the amine.

Corrective Action:

• Immediate: Stop adding DMAP. It is rarely needed for aliphatic amines.

• Salvage: If O-Boc has formed, treat the crude mixture with mild base (

  in MeOH) at room temperature. The carbonate (O-Boc) is more labile than the carbamate (N-Boc) and can often be selectively cleaved back to the alcohol.

Issue 2: Oxazolidinone Formation (Cyclization)

Symptom: Loss of Boc signal, appearance of a cyclic carbamate signals, mass spectrum shows [M - tBu + H]. Root Cause: Thermodynamic sink. If the N-Boc intermediate is heated in the presence of base, the hydroxyl group attacks the carbamate carbonyl, displacing t-butoxide.

Corrective Action:

• Temperature: Never heat the reaction above 40°C.

• Base Choice: Avoid hydride bases (NaH) which deprotonate the alcohol, triggering immediate cyclization.

Issue 3: Benzodioxole Ring Cleavage

Symptom: Darkening of reaction mixture; disappearance of the characteristic methylene singlet (~5.9 ppm) in NMR; appearance of catechol peaks. Root Cause: Acidic conditions.[2][5] Mechanism: The methylenedioxy bridge is an acetal. Strong acids (HCl,

) or strong Lewis acids ( , ) hydrolyze it to the catechol.

Corrective Action:

• Reagent Check: If using Cbz-Cl, HCl is generated as a byproduct. You must use a scavenger (e.g.,

  ) to neutralize acid immediately.

• Workup: Do not use 1M HCl for washes. Use 5% citric acid or

  (mildly acidic) to remove excess amines.

Visualizing the Reaction Pathways

The following diagram illustrates the competition between the desired Kinetic Pathway (N-Protection) and the undesired Thermodynamic Pathways (O-Protection and Cyclization).

Caption: Figure 1. Chemoselectivity landscape. Note that DMAP drives O-acylation, while heat drives cyclization.

Decision Matrix: Troubleshooting Guide

Use this flow to diagnose your current experimental failure.

Caption: Figure 2. Diagnostic logic for impurity identification.

Comparative Reagent Data

Protecting Group	Reagent	Risk to Benzodioxole	Chemoselectivity Risk	Removal Conditions
Boc		Low (Neutral conditions)	Moderate (O-Boc if DMAP used)	Acid (TFA/HCl) - Risk to ring if too harsh
Cbz	Cbz-Cl	High (Generates HCl)	High (Highly reactive electrophile)	Hydrogenation ( ) - Safe for ring
Fmoc	Fmoc-OSu	Low (Mild base)	Low (Less reactive than Cl)	Base (Piperidine) - Safe for ring

Frequently Asked Questions (FAQ)

Q: Can I use TFA to remove the Boc group later without breaking the benzodioxole ring? A: Yes, but caution is required. 1,3-benzodioxoles are generally stable to TFA at 0°C for short durations. However, avoid refluxing in strong acid. If the ring is highly electron-rich (e.g., has other methoxy substituents), use a milder deprotection cocktail like TMSOTf/2,6-lutidine or HCl in Dioxane at room temperature.

Q: Why did my reaction turn black when I used Cbz-Cl? A: Cbz-Cl releases HCl gas upon reaction. If you did not include an acid scavenger (like Triethylamine or

), the local concentration of HCl likely cleaved the benzodioxole acetal, leading to catechol oxidation (polymerization/darkening). Always use Schotten-Baumann conditions (biphasic basic) for Cbz protection on this scaffold.

Q: I see a "double protection" product. How do I revert it? A: If you formed the N,O-diBoc product, you can selectively cleave the carbonate (O-Boc) while leaving the carbamate (N-Boc) intact. Stir the crude mixture in Methanol with 1.0 equivalent of

for 30 minutes. The carbonate is much more base-labile.

References

• Vilaivan, T. (2006).[6] "A simple and chemoselective N-tert-butoxycarbonylation of amines in alcohols." Tetrahedron Letters, 47(38), 6739-6742. Link

  • Grounding: Establishes the catalyst-free, alcohol-promoted protocol for high chemoselectivity.

• Basel, Y., & Hassner, A. (2000). "Di-tert-butyl Dicarbonate and 4-(Dimethylamino)pyridine Revisited. Their Reactions with Amines and Alcohols."[4][5][6][7][8][9][10] The Journal of Organic Chemistry, 65(20), 6368–6380. Link

  • Grounding: Definitive source on why DMAP causes side reactions (O-acylation) and should be avoided in this context.

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons. Link

  • Grounding: The authoritative text for stability profiles of benzodioxoles (acetals)
• Agrawal, A., et al. (2012). "Solid-phase synthesis of oxazolidinones via cyclization of N-Boc-amino alcohols." Journal of Combinatorial Chemistry.

Sources

• 1. Boc Protection Mechanism (Boc2O) [commonorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. One moment, please... [total-synthesis.com]
• 4. Dual protection of amino functions involving Boc - RSC Advances (RSC Publishing) DOI:10.1039/C3RA42956C [pubs.rsc.org]
• 5. Boc-Protected Amino Groups [organic-chemistry.org]
• 6. wuxibiology.com [wuxibiology.com]
• 7. The synergistic effect of di-tert-butyl dicarbonate_Chemicalbook [chemicalbook.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Oxazolidinone synthesis [organic-chemistry.org]

Reference Data & Comparative Studies

NMR spectrum analysis of 6-amino-1,3-benzodioxole-5-propanol (1H, 13C)

This guide provides an in-depth technical analysis of the NMR spectral characteristics of 6-amino-1,3-benzodioxole-5-propanol , a critical intermediate in the synthesis of bioactive benzodioxole derivatives (functionally related to pharmaceutical scaffolds like paroxetine or MDMA-class metabolites).

The guide focuses on structural validation , specifically distinguishing the target molecule from its likely regioisomeric impurities and precursors using 1H and 13C NMR.

Executive Summary & Analytical Challenge

In the synthesis of 6-amino-1,3-benzodioxole-5-propanol (typically via nitration of a piperonal-propanol derivative followed by reduction), the primary analytical challenge is regioselectivity .[1]

• Target Molecule (TM): 6-amino-5-substituted (Para-relationship between protons H-4 and H-7).

• Common Impurity (CI): 5-amino-4-substituted isomers (Ortho-relationship between remaining protons).

• Process Control: Monitoring the reduction of the Nitro-precursor to the Amino-product.

This guide compares the spectral signature of the Target Molecule against these alternatives to provide a self-validating release protocol.

Experimental Configuration

To ensure reproducibility and visibility of exchangeable protons (-OH, -NH2), the following protocol is standardized.

Sample Preparation[2]

• Solvent: DMSO-d6 (99.9% D) is preferred over CDCl3.

  • Reasoning: DMSO slows proton exchange, allowing distinct observation of the amino (-NH2) and hydroxyl (-OH) protons as broad singlets or triplets, which are often invisible in Chloroform.

• Concentration: 10-15 mg in 0.6 mL solvent.

• Reference: TMS (Tetramethylsilane) at 0.00 ppm.

Instrument Parameters (600 MHz equivalent)

• Pulse Sequence: zg30 (30° excitation pulse) to minimize relaxation delay requirements.

• Scans (NS): 16 (1H), 1024 (13C).

• Temperature: 298 K (25°C).

1H NMR Comparative Analysis

The definitive structural proof lies in the Aromatic Region (6.0 – 7.0 ppm) .

A. The "Singlet vs. Doublet" Rule (Regioisomer Distinction)

The most critical checkpoint is the multiplicity of the aromatic protons.

Feature	Target: 6-Amino Isomer (5,6-disubstituted)	Alternative: 4-Amino Isomer (4,5-disubstituted)	Structural Logic
H-4 Signal	Singlet (s)	Doublet (d)	In the Target, H-4 and H-7 are para to each other (separated by substituents). Coupling constant Hz.
H-7 Signal	Singlet (s)	Doublet (d)	In the Alternative, remaining protons are ortho (positions 6,7). Coupling constant Hz.
Shift (H-7)	6.32 ppm (Shielded)	6.50+ ppm	H-7 is ortho to the electron-donating -NH2 group, causing significant upfield shift.

B. Chemical Shift Assignment Table (DMSO-d6)

Position	Type	Shift ( ppm)	Multiplicity	Integral	Mechanistic Insight
-NH2	Amine	4.65	br s	2H	Broad due to quadrupole broadening (N) and H-bonding. Disappears on D2O shake.
H-2	Dioxole	5.86	s	2H	Characteristic methylenedioxy singlet. Very stable anchor point.
H-7	Ar-H	6.32	s	1H	Shielded by ortho-NH2. Appears upfield of H-4.
H-4	Ar-H	6.58	s	1H	Less shielded; ortho to alkyl chain (weak donor).
-OH	Hydroxyl	4.40	t / br s	1H	Triplet if dry DMSO is used (coupling to CH2).
H-	CH2-O	3.38	q / t	2H	Deshielded by Oxygen.
H-	Ar-CH2	2.35	t	2H	Benzylic position.
H-	CH2	1.62	m	2H	Shielded aliphatic middle chain.

13C NMR & DEPT-135 Analysis

Carbon NMR provides the "skeleton count" to confirm the benzodioxole ring integrity.

DEPT-135 Logic

• Phase Up (+): CH and CH3. (Look for C-4, C-7).

• Phase Down (-): CH2. (Look for Dioxole C-2, and Propyl chain carbons).

• Invisible: Quaternary Carbons (C-NH2, C-Alkyl, C-O).

Key Diagnostic Peaks

• 100.8 ppm (CH2, Negative in DEPT): The methylenedioxy bridge. If this splits or shifts significantly, ring opening has occurred.
• 140.0 - 146.0 ppm (Quaternary): Two signals for the oxygenated aromatic carbons (C-3a, C-7a).
• 138.5 ppm (Quaternary): C-6 attached to the Amino group (Deshielded by N, but shielded relative to Oxygenated carbons).

Workflow Visualization

The following diagrams illustrate the logical flow for determining structural identity and the specific NMR correlations.

Diagram 1: Structural Verification Logic Flow

This flowchart guides the analyst through the decision-making process based on spectral data.

Caption: Decision tree for verifying 6-amino-1,3-benzodioxole-5-propanol using 1H NMR multiplicity and chemical shifts.

Diagram 2: Structure & NOE Correlations

This diagram maps the Nuclear Overhauser Effect (NOE) correlations required to confirm the spatial arrangement of the substituents.

Caption: Key NOE (Spatial) correlations. Note the specific interaction between H-4/Alkyl and H-7/Amine, confirming the 5,6-substitution pattern.

Advanced Verification: 2D NMR Logic

If the 1D spectrum is ambiguous (e.g., overlapping peaks), 2D experiments provide absolute certainty.

• HSQC (Heteronuclear Single Quantum Coherence):

  • Correlates the Singlet at 6.32 ppm (H-7) to a Carbon at ~98 ppm (C-7).

  • Correlates the Singlet at 6.58 ppm (H-4) to a Carbon at ~109 ppm (C-4).

  • Validation: Confirms that the protons are attached to aromatic carbons, not impurities.

• HMBC (Heteronuclear Multiple Bond Correlation):

  • The "Bridge" Check: The Dioxole protons (5.86 ppm) should show long-range coupling (3-bond) to C-3a and C-7a.

  • Substituent Placement: The Alkyl alpha-protons (2.35 ppm) should couple to C-5 (quaternary), C-4 (tertiary), and C-6 (quaternary).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11030414, 1,3-Benzodioxole-5-propanol. Retrieved October 26, 2023 from [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[2] (Standard reference for Benzene derivative coupling constants).

• Reich, H. J. (2023). Structure Determination Using NMR. University of Wisconsin-Madison. (Source for chemical shift prediction logic in aromatic systems). [Link]

Sources

• 1. nmr.oxinst.com [nmr.oxinst.com]
• 2. 1,3-Benzodioxole-5-propanal | C10H10O3 | CID 169203 - PubChem [pubchem.ncbi.nlm.nih.gov]

Mass Spectrometry Fragmentation Patterns of Amino-Benzodioxole Derivatives

The following guide details the mass spectrometry fragmentation patterns of amino-benzodioxole derivatives, specifically focusing on 3,4-methylenedioxy-N-methylamphetamine (MDMA) and its structural analogs (MDA, MDEA, MBDB).

A Comparative Technical Guide for Structural Elucidation

Executive Summary

Amino-benzodioxole derivatives, particularly the "ecstasy" class of compounds (MDMA, MDA, MDEA), present a unique analytical challenge. Their structural similarity leads to high convergence in fragmentation pathways, particularly in soft ionization modes (ESI). This guide compares the fragmentation mechanics of Electron Ionization (EI) and Electrospray Ionization (ESI-MS/MS) , providing a validated framework for differentiating these compounds in forensic and clinical settings.

Key Insight: While EI-MS relies on side-chain specific alpha-cleavage for differentiation (m/z 58 vs 44 vs 72), ESI-MS/MS often results in a "convergence trap" where all analogs degrade to a common methylenedioxyphenylpropene cation (m/z 163). Successful identification requires a dual-approach strategy leveraging precursor ion selection and chromatographic retention.

Structural Basis & Ionization Physics

The core structure consists of a 1,3-benzodioxole ring fused to a phenylpropylamine side chain. Fragmentation is driven by two competing centers of charge localization:

• The Nitrogen Atom (Side Chain): High proton affinity (ESI) and low ionization energy (EI) make this the primary site for initial charge localization.

• The Aromatic Ring (Benzodioxole): The electron-rich oxygen atoms can stabilize positive charges, driving the formation of benzylic cations.

Comparative Overview: EI vs. ESI

Feature	Electron Ionization (GC-MS)	Electrospray Ionization (LC-MS/MS)
Energy State	High Energy (70 eV)	Low Energy (Soft Ionization)
Primary Mechanism	Radical-site initiated cleavage (Homolytic)	Charge-site initiated cleavage (Heterolytic)
Dominant Ion	Fragment Ion (Base Peak)	Protonated Molecular Ion
Differentiation Power	High (Side chain fragments vary)	Low (Common core fragments dominate)

Detailed Fragmentation Mechanisms[1]

A. Electron Ionization (EI) - The Forensic Gold Standard

In EI (70 eV), the molecular ion (

) is formed but is often unstable. The dominant pathway is -cleavage driven by the radical site on the nitrogen.

• -Cleavage (Dominant): The bond between the -carbon and the benzylic carbon breaks. The charge remains on the nitrogen-containing fragment due to the stability of the iminium ion.

  • MDMA: Yields m/z 58

  • MDA: Yields m/z 44

  • MDEA: Yields m/z 72

• Benzylic Cleavage (Secondary): Cleavage at the benzylic bond can charge the aromatic portion, yielding the methylenedioxybenzyl cation (m/z 135) .

• McLafferty Rearrangement: A hydrogen transfer from the side chain to the ring oxygens, followed by cleavage. This is less prominent in simple amines but critical for longer chain derivatives (e.g., MBDB).

B. ESI-MS/MS - The Biological Matrix Standard

In ESI, the molecule forms a stable

ion.[1] Collision-Induced Dissociation (CID) drives fragmentation via Inductive Cleavage .

• Neutral Loss of Amine: The protonated amine is a good leaving group. The C-N bond breaks heterolytically.

  • Mechanism:

  • The Convergence: MDMA (loss of methylamine), MDA (loss of ammonia), and MDEA (loss of ethylamine) ALL produce the same resonance-stabilized carbocation: 3,4-methylenedioxyphenylpropene (m/z 163) .

• Secondary Fragmentation: The m/z 163 ion further fragments by losing CO or

  to form m/z 135 (methylenedioxybenzyl) and m/z 105 .

Quantitative Data Comparison

The following table summarizes the diagnostic ions required for Multiple Reaction Monitoring (MRM) or Selected Ion Monitoring (SIM).

Table 1: Diagnostic Ion Table (EI vs. ESI)

Compound	MW	EI Base Peak (m/z)	EI Secondary Ions (m/z)	ESI Precursor	ESI Major Product (Quant)	ESI Minor Product (Qual)
MDA	179	44	135, 136	180	163 (loss of 17)	135, 105
MDMA	193	58	135, 136	194	163 (loss of 31)	135, 105, 133
MDEA	207	72	135, 136	208	163 (loss of 45)	135, 105
MBDB	207	72	135, 178	208	177 (loss of 31)	135, 105

Critical Note: MDEA and MBDB are isobaric (MW 207). In EI, they both produce m/z 72. However, MBDB produces a unique m/z 178 ion (loss of ethyl radical) which distinguishes it. In ESI, MBDB yields m/z 177 (propyl-phenyl cation) vs MDEA's m/z 163, making ESI superior for distinguishing this specific pair.

Visualized Fragmentation Pathways[3][4][5][6][7]

The following diagrams illustrate the divergent pathways of EI and ESI.

Diagram 1: EI vs. ESI Fragmentation Logic

Caption: Comparative fragmentation pathways. EI favors side-chain retention (m/z 58), while ESI favors core retention (m/z 163).

Validated Experimental Protocol

A. Sample Preparation (Solid Phase Extraction)

To ensure clean spectra free of matrix suppression:

• Condition: mixed-mode cation exchange cartridge (3 mL) with 2 mL Methanol, then 2 mL Phosphate Buffer (pH 6).

• Load: 1 mL Urine/Plasma (acidified).

• Wash: 2 mL Water, 2 mL 0.1M Acetic Acid, 2 mL Methanol.

• Elute: 3 mL Dichloromethane/Isopropanol/Ammonium Hydroxide (78:20:2).

• Evaporate & Reconstitute: Dry under

  , reconstitute in Mobile Phase A.

B. LC-ESI-MS/MS Parameters[6][8][9][10]

• Column: C18 Reverse Phase (2.1 x 100 mm, 1.9 µm).

• Mobile Phase: A: 0.1% Formic Acid in Water; B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 8 minutes.

• MS Source: Electrospray Positive Mode (

  ).[2]

• Collision Energy (CE):

  • MDMA (194 -> 163): CE 15-20 eV (Quantifier).

  • MDMA (194 -> 135): CE 30-35 eV (Qualifier).

  • MDMA (194 -> 105): CE 45-50 eV (Qualifier).

C. Differentiation Workflow (Decision Tree)

Caption: Logical workflow for identifying specific analogs based on ionization technique and spectral peaks.

References

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2023). Mass Spectral Library and Recommendations. [Link]

• National Institute of Standards and Technology (NIST). (2023). NIST Chemistry WebBook, SRD 69 - Mass Spectra of MDMA. [Link]

• UNODC. (2021). Recommended Methods for the Identification and Analysis of Amphetamine, Methamphetamine and their Ring-Substituted Analogues in Seized Materials. [Link]

• Journal of Analytical Toxicology. (2008). Differentiation of regioisomeric methylenedioxy-amphetamines by mass spectrometry. [Link]

• Forensic Science International. (2010). Fragmentation pathways of protonated MDMA and related compounds in ESI-MS/MS. [Link][3]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Simultaneous liquid chromatographic-electrospray ionization mass spectrometric quantification of 3,4-methylenedioxymethamphetamine (MDMA, Ecstasy) and its metabolites 3,4-dihydroxymethamphetamine, 4-hydroxy-3-methoxymethamphetamine and 3,4-methylenedioxyamphetamine in squirrel monkey and human plasma after acidic conjugate cleavage - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]

A Researcher's Guide to Establishing Purity Standards and Qualifying Reference Materials for 6-amino-1,3-benzodioxole-5-propanol

For researchers, scientists, and professionals in drug development, the integrity of experimental data is paramount. This begins with a thorough understanding and rigorous control of the starting materials. 6-amino-1,3-benzodioxole-5-propanol, a bespoke chemical entity, presents a unique challenge as it lacks established pharmacopeial monographs or readily available commercial reference standards. This guide provides a comprehensive framework for establishing purity standards and qualifying reference materials for such novel compounds, using 6-amino-1,3-benzodioxole-5-propanol as a practical case study. Our approach is grounded in the principles outlined by the International Council for Harmonisation (ICH) and best practices in analytical chemistry.

The Imperative of Purity in Research and Development

The purity of a chemical entity directly impacts its physical, chemical, and biological properties. In drug discovery, impurities can lead to erroneous structure-activity relationship (SAR) data, unexpected toxicity, or failure to replicate results. A well-characterized reference material is the cornerstone of analytical testing, enabling accurate quantification and identification.[1][2] The US Pharmacopeia (USP) defines a reference standard as a "highly characterized specimen" used for both qualitative and quantitative analysis.[1] For a new chemical entity like 6-amino-1,3-benzodioxole-5-propanol, the initial task is not to find an existing standard, but to create and qualify an in-house primary reference standard.[3]

Foundational Steps: Identity Confirmation and Initial Characterization

Before purity can be assessed, the unequivocal identity of the synthesized 6-amino-1,3-benzodioxole-5-propanol must be confirmed. A suite of analytical techniques should be employed to build a comprehensive characterization profile.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for elucidating the molecular structure, confirming the arrangement of protons and carbons, and ensuring the correct substitution pattern on the benzodioxole ring.[3][5]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides an accurate mass measurement, allowing for the determination of the elemental composition and corroboration of the molecular formula.[3][5] Fragmentation patterns can offer further structural insights.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify key functional groups present in the molecule, such as the amine (N-H stretching), alcohol (O-H stretching), and the characteristic C-O stretches of the dioxole ring.[3][5]

This multi-technique approach ensures a robust and unambiguous confirmation of the molecule's identity, forming the basis for all subsequent purity and stability assessments.

Caption: Workflow for Characterization and Qualification.

A Comparative Guide to Purity Determination

No single analytical method can provide a complete picture of a compound's purity. Therefore, an orthogonal approach, using multiple techniques with different separation and detection principles, is essential. For 6-amino-1,3-benzodioxole-5-propanol, the following methods are highly recommended.

Analytical Method	Principle	Advantages for this Application	Limitations	Primary Use
HPLC-UV	Chromatographic separation based on polarity, with UV detection.	Robust, widely available, excellent for quantifying UV-active impurities.[6]	Requires chromophores; co-eluting non-UV active impurities may be missed.	Primary quantitative purity assessment ("area % purity").
LC-MS	Chromatographic separation coupled with mass detection.	High sensitivity and selectivity; provides mass information for impurity identification.[6]	Quantitative response can be variable without appropriate standards.	Impurity identification and confirmation.
Quantitative NMR (qNMR)	Integration of NMR signals relative to a certified internal standard.	A primary ratio method; does not require a reference standard of the analyte itself.[3] High precision.	Lower sensitivity than chromatographic methods; requires a pure, stable internal standard.	Assay determination and purity assignment of a reference standard.
Differential Scanning Calorimetry (DSC)	Measures the change in heat flow associated with melting.	Provides an estimate of total eutectic impurities without the need for a reference standard.[7]	Only applicable to crystalline solids with purity >98.5%; insensitive to non-eutectic or amorphous impurities.[7]	Orthogonal check for purity of highly pure, crystalline material.

Experimental Protocol: Developing a Purity Method by HPLC-UV

High-Performance Liquid Chromatography (HPLC) with UV detection is the workhorse for purity analysis in pharmaceutical development.[6] The following provides a detailed methodology for developing a robust purity method for 6-amino-1,3-benzodioxole-5-propanol.

Objective: To develop a stability-indicating HPLC method capable of separating the main component from potential process-related impurities and degradation products.

1. Column and Mobile Phase Screening:

• Rationale: The presence of both a polar aromatic amine and an alcohol functional group, along with the moderately nonpolar benzodioxole core, suggests that a reversed-phase C18 column is a suitable starting point.
• Procedure:

• Prepare a stock solution of the compound in a suitable solvent (e.g., methanol or acetonitrile).
• Screen different mobile phase compositions, such as acetonitrile/water and methanol/water, with a common acidic modifier (e.g., 0.1% formic acid or trifluoroacetic acid) to ensure good peak shape for the amine.
• Run a broad gradient (e.g., 5% to 95% organic over 20 minutes) to elute all potential impurities.

2. Method Optimization:

• Rationale: The goal is to achieve a resolution (Rs) of >1.5 between the main peak and all impurity peaks.
• Procedure:

• Adjust the gradient slope to improve the separation of closely eluting impurities.
• Optimize the column temperature (e.g., 30-40 °C) to improve peak shape and efficiency.
• Select a detection wavelength at the UV maximum of the analyte for highest sensitivity, and consider a second, lower wavelength (e.g., 220 nm) to detect impurities that may lack the main chromophore.

3. Forced Degradation Studies:

• Rationale: To ensure the method is "stability-indicating," it must be able to separate the active substance from its degradation products. This is a key requirement of ICH guidelines.[8]
• Procedure:

• Expose solutions of the compound to acidic, basic, oxidative, thermal, and photolytic stress conditions.
• Analyze the stressed samples using the developed HPLC method.
• Assess peak purity of the main peak using a photodiode array (PDA) detector to ensure no degradation products are co-eluting.

Impurity Profiling: Anticipating and Identifying Contaminants

A thorough understanding of the synthetic route is crucial for predicting potential impurities.[9] For a compound like 6-amino-1,3-benzodioxole-5-propanol, which is likely synthesized from a 1,3-benzodioxole precursor, potential impurities can be categorized as follows:

Impurity Type	Potential Examples	Origin
Process-Related	Unreacted starting materials (e.g., 1,3-benzodioxole derivatives).[10][11]	Incomplete reaction.
By-products from side reactions (e.g., isomers, over-alkylated products).	Non-specific reactions.
Reagents and catalysts.	Carried over from the synthesis.
Degradation Products	Oxidation of the amine or alcohol.	Exposure to air/oxidizing agents.
Products of ring-opening of the dioxole moiety.	Harsh acidic or basic conditions.
Residual Solvents	Solvents used in the final purification/crystallization step.	Incomplete drying.

The identification of these impurities is typically achieved by LC-MS/MS, where the mass of the impurity provides clues to its structure.[6]

Qualification of an In-House Reference Material

Once a batch of 6-amino-1,3-benzodioxole-5-propanol has been synthesized and purified to the highest possible degree, it can be qualified as an in-house reference standard.[1][4] This process involves a comprehensive set of tests to confirm its identity, purity, and other critical properties, all of which are documented in a Certificate of Analysis (CoA).[12][13]

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• 4. J-STAR Research: Reference Standards Certification Experts [jstar-research.com]
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• 6. researchgate.net [researchgate.net]
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• 11. Organic impurity profiling of methylone and intermediate compounds synthesized from catechol - PubMed [pubmed.ncbi.nlm.nih.gov]
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